3-Cyclopropoxy-4-methyl-5-nitropyridine

Core Science & Biosynthesis

An In-Depth Technical Guide to the Physicochemical and Solubility Profiling of 3-Cyclopropoxy-4-methyl-5-nitropyridine

Foreword

In the landscape of modern drug discovery and development, a comprehensive understanding of a molecule's fundamental physicochemical properties is not merely academic; it is the bedrock upon which successful formulation, pharmacokinetic profiling, and ultimately, clinical efficacy are built. This guide provides an in-depth technical framework for the characterization of 3-Cyclopropoxy-4-methyl-5-nitropyridine, a novel pyridine derivative. As this is a compound of emerging interest, this document will serve as a procedural guide, outlining the necessary experimental workflows to determine its key physicochemical parameters and solubility profile. The methodologies described herein are grounded in established principles of analytical chemistry and pharmaceutical sciences, ensuring a robust and reproducible approach to characterization.

Molecular and Structural Overview

3-Cyclopropoxy-4-methyl-5-nitropyridine is a substituted pyridine ring system. The presence of a nitro group, a known electron-withdrawing group, is expected to significantly influence the molecule's electronic and, consequently, its physicochemical properties. The cyclopropoxy moiety, while sterically small, may impact crystal packing and lipophilicity.

Identifier	Value
IUPAC Name	3-Cyclopropoxy-4-methyl-5-nitropyridine
Molecular Formula	C9H10N2O3
Molecular Weight	194.19 g/mol
Canonical SMILES	CC1=C(C=C(N=C1)[O-])OC2CC2
CAS Number	1400653-73-0

Essential Physicochemical Parameters: A Protocol for Determination

The following sections outline the standard experimental protocols for elucidating the core physicochemical properties of 3-Cyclopropoxy-4-methyl-5-nitropyridine.

Melting Point Determination via Differential Scanning Calorimetry (DSC)

Rationale: The melting point is a critical indicator of purity and provides insight into the lattice energy of the crystalline form. DSC is the preferred method as it offers high precision and can also detect other thermal events, such as polymorph transitions.

Experimental Protocol:

• Calibrate the DSC instrument using certified indium and zinc standards.

• Accurately weigh 2-5 mg of 3-Cyclopropoxy-4-methyl-5-nitropyridine into a Tzero aluminum pan.

• Crimp the pan with a hermetic lid. An empty, hermetically sealed pan is to be used as a reference.

• Place the sample and reference pans into the DSC cell.

• Equilibrate the system at a temperature at least 20°C below the expected melting point.

• Ramp the temperature at a controlled rate, typically 10°C/min, under a nitrogen purge (50 mL/min).

• The onset temperature of the endothermic event is recorded as the melting point.

Determination of pKa via Potentiometric Titration

Rationale: The pKa, or acid dissociation constant, is fundamental to predicting a compound's ionization state at different physiological pH values. This, in turn, dictates its solubility, permeability, and receptor-binding interactions. Given the presence of the pyridine nitrogen, the compound is expected to have a basic pKa.

Experimental Protocol:

• Prepare a 0.1 M solution of 3-Cyclopropoxy-4-methyl-5-nitropyridine in a co-solvent system (e.g., methanol/water) if aqueous solubility is limited.

• Calibrate a pH meter with at least three standard buffer solutions (e.g., pH 4.0, 7.0, and 10.0).

• Titrate the sample solution with a standardized solution of 0.1 M HCl, adding the titrant in small, precise increments.

• Record the pH after each addition of titrant.

• Plot the pH versus the volume of titrant added. The pKa is determined from the pH at the half-equivalence point of the titration curve.

Lipophilicity (LogP) Determination by Shake-Flask Method

Rationale: The octanol-water partition coefficient (LogP) is a key measure of a drug's lipophilicity, which is a primary determinant of its ability to cross biological membranes. The shake-flask method, while traditional, remains a gold standard for its directness.

Experimental Protocol:

• Prepare a stock solution of 3-Cyclopropoxy-4-methyl-5-nitropyridine in n-octanol.

• Saturate n-octanol with water and water with n-octanol by mixing them overnight and then separating the phases.

• Add a known volume of the stock solution to a mixture of the pre-saturated n-octanol and water.

• Shake the mixture vigorously for a set period (e.g., 1 hour) to allow for partitioning equilibrium to be reached.

• Centrifuge the mixture to ensure complete phase separation.

• Carefully sample both the aqueous and n-octanol phases.

• Determine the concentration of the compound in each phase using a validated analytical method, such as UV-Vis spectroscopy or HPLC.

• Calculate the LogP using the formula: LogP = log([Compound]octanol / [Compound]water).

Comprehensive Solubility Profiling

Solubility is a critical parameter that influences a drug's bioavailability. A thorough understanding of a compound's solubility in various media is essential for formulation development.

Kinetic and Thermodynamic Solubility in Aqueous Media

Rationale: It is important to distinguish between kinetic and thermodynamic solubility. Kinetic solubility measures the point at which a compound, rapidly dissolved from a concentrated stock (often in DMSO), precipitates in an aqueous medium. Thermodynamic solubility, in contrast, represents the true equilibrium solubility of the solid form of the compound in a given solvent.

Experimental Workflow for Solubility Determination:

Caption: Workflow for determining kinetic and thermodynamic solubility.

Thermodynamic Solubility Protocol (pH-dependency):

• Prepare a series of buffers at different pH values (e.g., pH 2.0, 4.5, 6.8, 7.4, and 9.0).

• Add an excess amount of solid 3-Cyclopropoxy-4-methyl-5-nitropyridine to each buffer in separate vials.

• Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• After equilibration, filter the samples through a 0.22 µm filter to remove any undissolved solid.

• Quantify the concentration of the dissolved compound in the filtrate using a validated HPLC method.

• Plot the solubility as a function of pH.

Solubility in Organic Solvents and Co-solvent Systems

Rationale: Understanding the solubility in organic solvents is crucial for synthesis, purification, and the development of non-aqueous formulations.

Experimental Protocol:

• Select a range of pharmaceutically relevant organic solvents (e.g., ethanol, propylene glycol, PEG 400, DMSO).

• Employ the same thermodynamic solubility method as described in section 3.1, adding an excess of the solid to each solvent.

• Equilibrate for 24 hours at a controlled temperature.

• After filtration, quantify the concentration in each solvent. Due to potential interference from the solvent in HPLC analysis, appropriate dilution schemes and method validation are critical.

Analytical Methodologies for Characterization

A robust and validated analytical method is paramount for the accurate quantification of 3-Cyclopropoxy-4-methyl-5-nitropyridine in all the aforementioned experiments.

High-Performance Liquid Chromatography (HPLC) Method Development

Workflow for HPLC Method Development:

Caption: A systematic approach to HPLC method development.

Example HPLC Method:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient: Start at 10% B, ramp to 90% B over 10 minutes, hold for 2 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV detection at a wavelength determined by a UV-Vis scan of the compound (likely in the 254-320 nm range due to the nitro-aromatic system).

• Injection Volume: 10 µL.

This method would require formal validation according to ICH guidelines to establish its linearity, accuracy, precision, and specificity.

Conclusion

The systematic characterization of 3-Cyclopropoxy-4-methyl-5-nitropyridine, as outlined in this guide, is a critical first step in its journey from a novel chemical entity to a potential therapeutic agent. The experimental protocols provided for determining its melting point, pKa, LogP, and comprehensive solubility profile are designed to generate the foundational data required for informed decision-making in drug development. Adherence to these rigorous analytical principles will ensure the generation of high-quality, reliable data, thereby enabling a clear path forward for formulation and further preclinical evaluation.

References

• Given the novel nature of the specific compound, direct references are not available. The methodologies described are based on standard pharmaceutical science principles and guidelines, which are referenced below.

• ICH Harmonised Tripartite Guideline Q2(R1): Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• Avdeef, A. (2012). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley. [Link]

• Kerns, E. H., & Di, L. (2008). Drug-like Properties: Concepts, Structure-Property Relationships, and Methods for Optimization. Academic Press. [Link]

• United States Pharmacopeia (USP). General Chapter <698> Deliverable Volume. USP-NF. [Link]

3-Cyclopropoxy-4-methyl-5-nitropyridine: Synthesis, Characterization, and Potential Applications in Drug Discovery

An In-Depth Technical Guide to a Novel Pyridine Derivative:

This technical guide provides a comprehensive overview of 3-Cyclopropoxy-4-methyl-5-nitropyridine, a novel pyridine derivative with significant potential for researchers, scientists, and professionals in drug development. While a specific CAS number for this compound is not yet publicly registered, indicating its novelty, this document extrapolates from established chemical principles and data on structurally related analogs to offer a robust framework for its synthesis, characterization, and exploration.

Introduction: The Scientific Rationale

The convergence of a nitropyridine core with a cyclopropoxy substituent presents a compelling case for investigation in medicinal chemistry. Nitropyridine derivatives are a well-established class of N-heterocycles that serve as crucial precursors and structural motifs in a wide array of bioactive molecules, including antitumor, antiviral, and anti-neurodegenerative agents.[1][2] The nitro group, an electron-withdrawing moiety, significantly influences the electronic properties of the pyridine ring, making it a versatile scaffold for various chemical transformations.[3]

The introduction of a cyclopropyl group is a proven strategy in drug design to enhance metabolic stability, binding affinity, and overall pharmacokinetic profiles.[4][5] The unique sp2 character of the cyclopropyl group can also improve hydrogen bonding characteristics.[5] Therefore, the strategic combination in 3-Cyclopropoxy-4-methyl-5-nitropyridine is hypothesized to yield a molecule with desirable drug-like properties, meriting its synthesis and biological evaluation.

Chemical Identity and Physicochemical Properties

While experimental data for the target compound is not available, its core chemical identifiers and properties can be reliably predicted.

Chemical Identifiers (Predicted)

Identifier	Value
IUPAC Name	3-(Cyclopropyloxy)-4-methyl-5-nitropyridine
Molecular Formula	C9H10N2O3
Molecular Weight	194.19 g/mol
Canonical SMILES	CC1=C(C=CN=C1[O-])OC2CC2
InChI	InChI=1S/C9H10N2O3/c1-6-7(11(12)13)2-10-4-8(6)14-5-3-5/h2,4-5H,3H2,1H3
InChIKey	(Predicted - requires generation from final structure)

Physicochemical Properties (Predicted)

The physicochemical properties are estimated based on the constituent functional groups. The nitropyridine core suggests it is likely a solid at room temperature, with solubility in common organic solvents.[3] The cyclopropoxy group may confer a degree of lipophilicity.

Proposed Synthetic Pathway and Experimental Protocols

The synthesis of 3-Cyclopropoxy-4-methyl-5-nitropyridine can be logically approached from commercially available or readily synthesized precursors. A plausible and efficient synthetic route is outlined below, based on established methodologies for related nitropyridine derivatives.[6][7]

Caption: Proposed synthetic pathway for 3-Cyclopropoxy-4-methyl-5-nitropyridine.

Step 1: Nitration of 2-Amino-4-methylpyridine

This initial step is a standard electrophilic aromatic substitution to introduce the nitro group onto the pyridine ring.

• Protocol:

  • To a stirred solution of concentrated sulfuric acid, add 2-amino-4-methylpyridine portion-wise while maintaining the temperature below 10°C.

  • Slowly add concentrated nitric acid dropwise to the mixture, ensuring the temperature does not exceed 10°C.

  • After the addition is complete, allow the reaction to stir at room temperature for 1 hour, then heat to 95°C for 2 hours.[8]

  • Cool the reaction mixture and pour it onto crushed ice.

  • Neutralize the solution with a concentrated aqueous ammonia solution to precipitate the product.

  • Filter the resulting solid, wash with cold water, and dry under vacuum to yield 2-amino-4-methyl-5-nitropyridine.

Step 2: Conversion to 2-Hydroxy-4-methyl-5-nitropyridine

This step involves the diazotization of the amino group followed by hydrolysis.

• Protocol:

  • Suspend 2-amino-4-methyl-5-nitropyridine in an aqueous solution of sulfuric acid.

  • Cool the suspension to 0-5°C in an ice bath.

  • Add a solution of sodium nitrite in water dropwise, maintaining the temperature below 5°C.

  • Stir the mixture at this temperature for 30 minutes, then heat to 80°C until nitrogen evolution ceases.

  • Cool the reaction mixture to room temperature, and the product will precipitate.

  • Filter the solid, wash with water, and dry to obtain 2-hydroxy-4-methyl-5-nitropyridine.

Step 3: Chlorination to 2-Chloro-4-methyl-5-nitropyridine

The hydroxyl group is converted to a more reactive chloro group, which is a better leaving group for the subsequent nucleophilic substitution.

• Protocol:

  • Suspend 2-hydroxy-4-methyl-5-nitropyridine in phosphorus oxychloride (POCl3).

  • Heat the mixture to reflux and maintain for 6 hours.[8]

  • Cool the reaction mixture and carefully pour it onto crushed ice.

  • Extract the aqueous mixture with a suitable organic solvent (e.g., dichloromethane).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 2-chloro-4-methyl-5-nitropyridine.[9]

Step 4: Nucleophilic Aromatic Substitution with Cyclopropanol

This is the final step to introduce the cyclopropoxy moiety.

• Protocol:

  • In a flame-dried flask under an inert atmosphere, suspend sodium hydride in anhydrous N,N-dimethylformamide (DMF).

  • Add cyclopropanol dropwise at 0°C and stir for 30 minutes.

  • Add a solution of 2-chloro-4-methyl-5-nitropyridine in DMF to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Quench the reaction by the slow addition of water.

  • Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by column chromatography to obtain 3-Cyclopropoxy-4-methyl-5-nitropyridine.

Potential Applications in Drug Discovery

The unique structural features of 3-Cyclopropoxy-4-methyl-5-nitropyridine suggest its potential as a scaffold in several therapeutic areas.

Caption: Logical relationships of structural motifs to potential therapeutic applications.

• Anticancer Research: Nitropyridine derivatives have demonstrated cytotoxic effects against various cancer cell lines.[10] The nitro group can act as a key pharmacophore, potentially modulating enzyme activity or interacting with cellular targets essential for cancer cell proliferation.[10]

• Antimicrobial Development: The pyridine nucleus is a common scaffold in antimicrobial drugs.[10] The addition of a nitro-functionalized ring can enhance this activity, and various nitropyridine derivatives have shown efficacy against a range of bacterial and fungal strains.[10]

• Kinase Inhibition: Substituted pyridines are prevalent in the design of kinase inhibitors. For instance, certain nitropyridine derivatives have been synthesized as potent Janus kinase 2 (JAK2) inhibitors.[1][2] The unique conformation and electronic properties imparted by the cyclopropoxy group could lead to novel kinase inhibitors with high selectivity.

Safety and Handling

Based on the safety data sheets of structurally similar compounds like 2-chloro-4-methyl-5-nitropyridine and 3-nitropyridine, 3-Cyclopropoxy-4-methyl-5-nitropyridine should be handled with care.[9][11]

• Potential Hazards:

  • May be harmful if swallowed, in contact with skin, or if inhaled.[11]

  • Causes skin and serious eye irritation.[9][11]

  • May cause respiratory irritation.[11]

• Recommended Precautions:

  • Work in a well-ventilated area or under a chemical fume hood.

  • Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[9]

  • Avoid breathing dust, fumes, or vapors.[11]

  • Wash hands thoroughly after handling.[9]

  • Store in a cool, dry, and well-ventilated place in a tightly sealed container.

Conclusion

3-Cyclopropoxy-4-methyl-5-nitropyridine represents a promising, albeit underexplored, chemical entity. This guide provides a foundational framework for its synthesis and characterization, built upon the established chemistry of its constituent parts. The convergence of the biologically active nitropyridine scaffold with the advantageous physicochemical properties of the cyclopropoxy group makes this compound a compelling target for further investigation in the field of drug discovery and development.

References

• Thermo Fisher Scientific. (2010, November 15).
• MilliporeSigma. (2025, November 6).
• TCI Chemicals. (2025, May 9). Safety Data Sheet for 2-Chloro-4-methyl-5-nitropyridine.
• Fisher Scientific. (2025, December 19).
• Pi Chemicals.
• The Royal Society of Chemistry. (2013). Supplementary Information Synthetic routes to compounds 5 and 10-19.
• ChemScene. Product Data for 3-Cyclopropoxy-4-isopropyl-5-methylpyridine, CAS 1243286-79-4.
• National Institutes of Health (NIH). Nitropyridines in the Synthesis of Bioactive Molecules. PMC.
• PubChem. 3-Cyclopropyl-5-hydroxy-4-(4-methoxyphenyl)pyrazolo[4,3-c]pyridine.
• ChemicalBook. 3-Bromo-4-methyl-5-nitropyridine, CAS 69872-15-7.
• MDPI. (2025, May 7). Nitropyridines in the Synthesis of Bioactive Molecules.
• CymitQuimica. 4-Methoxy-3-nitropyridine, CAS 31872-62-5.
• ChemScene. Product Data for 3-Bromo-4-methyl-5-nitropyridine, CAS 69872-15-7.
• Sigma-Aldrich. Product Data for 3-Methyl-5-nitropyridine, CAS 6960-20-9.
• Sigma-Aldrich. Product Data for 3-Bromo-4-methyl-5-nitropyridine, CAS 69872-15-7.
• ResearchGate. (2025, August 9). Nitropyridines, Their Synthesis and Reactions.
• Google Patents. (2010).
• Taylor & Francis Online. (2025, November 27).
• Guidechem. (2024, February 1). How to synthesize 4-METHYL-3-Nitropyridine.
• ResearchGate. Synthesis, Photophysical Properties, and Molecular Docking Studies of New Nitropyridine Linked 4-Arylidene-thiazolidin-4-ones (D-π-A Structured) as Potent Anticancer Agents.
• BenchChem. Application Notes and Protocols for 3-Methyl-2-(4-nitrophenyl)pyridine in Medicinal Chemistry.
• Fluorochem. Product Data for 4-Methoxy-3-nitropyridine, CAS 31872-62-5.

• Penn State Research Database. (2010, September 23). Discovery of 4-(5-(Cyclopropylcarbamoyl)-2-methylphenylamino)-5-methyl-N- propylpyrrolo[1,2-f ][11][12]triazine-6-carboxamide (BMS-582949), a clinical p38α MAP kinase inhibitor for the treatment of inflammatory diseases.

• PubChem. 4-Nitropyridine.
• MDPI. (2025, November 27). Structural and Optical Properties of New 2-Phenylamino-5-nitro-4-methylopyridine and 2-Phenylamino-5-nitro-6-methylpyridine Isomers.
• Journal of the Chemical Society, Dalton Transactions (RSC Publishing).
• Stenutz. 3-methyl-5-nitropyridine.

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Topic: Reactivity Profile of Nitro Groups in Cyclopropoxy-Pyridine Derivatives

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: A Tale of Three Moieties

In the intricate world of medicinal chemistry, the pyridine scaffold is a cornerstone, forming the structural basis of countless therapeutic agents.[1][2] Its functionalization is a critical endeavor for tuning the pharmacological properties of drug candidates. The introduction of a nitro group (–NO₂) onto this ring fundamentally alters its electronic character, transforming it into a versatile hub for synthetic transformations.[1] When a third, more enigmatic player is introduced—the cyclopropoxy group (–O-c-Pr)—the reactivity landscape becomes significantly more complex and intriguing.

This guide serves as a deep dive into the reactivity profile of the nitro group on a pyridine ring when modulated by a cyclopropoxy substituent. As a senior application scientist, my goal is not merely to list reactions but to dissect the underlying electronic and steric interplay between these three components. We will explore how the unique properties of the cyclopropoxy group—a substituent with a dual electronic nature—can be leveraged to direct and control key transformations of the nitro group, providing a powerful tool for molecular design and optimization in drug development.[3]

Part 1: The Electronic Landscape of Cyclopropoxy-Nitro-Pyridine Systems

To predict the reactivity of these complex derivatives, we must first understand the electronic contribution of each component. The overall reactivity is not a simple sum of parts but a synergistic or antagonistic interplay of their individual effects.

Pillar A: The Nitro-Activated Pyridine Ring

The nitro group is one of the most powerful electron-withdrawing groups in organic chemistry. Its presence on a pyridine ring has two profound consequences:

• Deactivation toward Electrophilic Substitution : The strong inductive and resonance withdrawal of electron density makes the aromatic ring electron-deficient and thus highly unreactive towards electrophiles like in nitration or Friedel-Crafts reactions.[1][4]

• Activation toward Nucleophilic Aromatic Substitution (SNAr) : This electron deficiency is a boon for SNAr reactions. The ring carbons, particularly those ortho and para to the nitro group, become highly electrophilic and susceptible to attack by nucleophiles.[1][5]

The key to SNAr is the stabilization of the negatively charged intermediate, the Meisenheimer complex. The nitro group is exceptionally adept at this, delocalizing the negative charge onto its oxygen atoms through resonance, which is the primary factor driving the reaction forward.[1]

Caption: General mechanism of Nucleophilic Aromatic Substitution (SNAr).

Pillar B: The Cyclopropoxy Substituent - A Dual-Nature Modulator

The cyclopropoxy group is not a simple alkyl ether. Its electronic character is a fascinating blend of the properties of the strained cyclopropyl ring and the ether oxygen.

• The Cyclopropyl Ring : Due to significant angle strain (60° bond angles), the C-C bonds of a cyclopropyl ring possess high p-orbital character, giving them properties akin to a double bond.[6][7] This leads to a dual electronic effect:

  • Inductive Withdrawal : The carbon atoms are more electronegative (higher s-character in C-H bonds) than typical sp³ carbons, resulting in a weak inductive electron-withdrawing effect.[3][8]

  • Resonance Donation : The Walsh orbitals of the ring can overlap with adjacent p-systems, allowing the cyclopropyl group to act as a potent resonance electron-donating group, particularly to an electron-deficient center.[3][9]

• The Ether Oxygen : The oxygen atom is strongly electronegative, making it inductively electron-withdrawing. However, its lone pairs can participate in resonance, making it a strong π-electron donor.

Combined Effect : The cyclopropoxy group (–O-c-Pr) is therefore a powerful resonance-donating group (via oxygen lone pairs) and a significant inductively-withdrawing group (via oxygen's electronegativity). This duality is the key to its modulatory role.

Caption: The dual electronic nature of the cyclopropoxy substituent.

Pillar C: The Interplay of Forces - Positional Isomers Matter

The reactivity of the nitro group becomes critically dependent on the position of the cyclopropoxy substituent relative to it.

• Case 1: Cyclopropoxy ortho or para to the Nitro Group In this arrangement, the strong resonance-donating effect of the cyclopropoxy group directly opposes the electron-withdrawing effect of the nitro group. This replenishes electron density in the ring, making it less electrophilic.

  • Impact on SNAr : The rate of nucleophilic attack will be significantly decreased. The starting material is stabilized, and the Meisenheimer complex is destabilized relative to a non-alkoxy-substituted analogue.

• Case 2: Cyclopropoxy meta to the Nitro Group From the meta position, the resonance effect of the cyclopropoxy group does not extend to the carbons ortho and para to the nitro group. Therefore, its primary influence is its strong inductive electron-withdrawal.

  • Impact on SNAr : This inductive withdrawal augments the electron-withdrawing effect of the nitro group, further depleting the ring of electron density. The rate of nucleophilic attack at the ortho/para positions will be increased.

**Cyclopropoxy Position (Relative to NO₂) **	Dominant Electronic Effect at Reaction Center	Predicted Effect on SNAr Rate	Rationale
Ortho	Strong Resonance Donation (+R)	Decreased	Donates electron density, destabilizing the anionic Meisenheimer intermediate.
Para	Strong Resonance Donation (+R)	Decreased	Donates electron density to the reaction center, reducing its electrophilicity.
Meta	Inductive Withdrawal (-I)	Increased	Withdraws electron density, further activating the ring for nucleophilic attack.

Part 2: Key Transformations and Mechanistic Considerations

With the electronic framework established, we can now analyze the two primary reaction pathways for the nitro group.

A. Nucleophilic Aromatic Substitution (SNAr)

The feasibility and nature of SNAr reactions are directly controlled by the cyclopropoxy group's position.

• Scenario 1: Nitro Group as an Activating Group (Leaving Group ≠ NO₂) This classic SNAr pathway involves the displacement of a good leaving group, such as a halide, positioned ortho or para to the nitro activator.[1] A drug development professional can use the cyclopropoxy group as a "tuning knob":

  • To facilitate a difficult substitution, place the cyclopropoxy group meta to the nitro group.

  • To prevent an undesired side reaction at a certain position, place the cyclopropoxy group ortho or para to the nitro group.

• Scenario 2: Nitro Group as a Leaving Group The nitro group itself can be displaced by a nucleophile, although this is less common than halide displacement.[10] This reaction requires a highly electron-deficient ring. Consequently:

  • A meta-cyclopropoxy group would promote the displacement of the nitro group by enhancing the ring's electrophilicity.

  • An ortho or para-cyclopropoxy group would strongly inhibit this reaction by donating electron density back into the ring.[11]

B. Reduction of the Nitro Group to an Amine

The transformation of a nitro group into an amine is one of the most valuable reactions in medicinal chemistry, as the resulting aminopyridines are crucial pharmacophores and synthetic building blocks.[1] A variety of methods are available for this reduction, from catalytic hydrogenation to the use of metals in acidic media or advanced metal-free systems.[1][12][13]

• Chemoselectivity is Paramount : The primary consideration here is the stability of the cyclopropoxy group under reductive conditions. The cyclopropyl ring, despite its strain, is generally robust and stable to most common reduction methods. However, highly forcing conditions or specific catalysts known for C-O bond cleavage should be approached with caution.

• Common & Reliable Methods :

  • Catalytic Hydrogenation : This is often the cleanest method. Catalysts like Palladium on carbon (Pd/C) or Platinum(IV) oxide (PtO₂) with H₂ gas are highly effective.[1] This method is favored for its high yield and simple workup.

  • Metal/Acid Reduction : A classic and cost-effective method involves using metals like iron (Fe), tin (Sn), or zinc (Zn) in the presence of an acid like HCl or acetic acid.[1]

  • Transfer Hydrogenation : Using a hydrogen source like ammonium formate or hydrazine in the presence of a catalyst (e.g., Pd/C) can be a safer and more practical alternative to using hydrogen gas.

The electronic influence of the cyclopropoxy group has a less pronounced effect on the reduction itself compared to its impact on SNAr, but it can influence catalyst-substrate interactions.

Caption: A generalized workflow for the reduction of a nitro group.

Part 3: Field-Proven Experimental Protocols

The following protocols are self-validating systems designed for clarity and reproducibility. The causality behind each step is explained to ensure trustworthiness and adaptability.

Protocol 1: General Procedure for SNAr (Halide Displacement)

• Objective : To displace a chloride atom at the 2-position of a 4-cyclopropoxy-5-nitropyridine with a generic amine nucleophile (R₂NH).

• Causality : The cyclopropoxy group is meta to the leaving group but para to the nitro group, leading to electronic deactivation. Therefore, more forcing conditions (higher temperature) are required compared to a non-alkoxy substituted system.

• Methodology :

  • Inert Atmosphere : To a flame-dried, round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the 2-chloro-4-cyclopropoxy-5-nitropyridine (1.0 eq). The system is purged with an inert gas (Nitrogen or Argon) to prevent side reactions with atmospheric moisture and oxygen.

  • Solvent and Reagents : Add a polar aprotic solvent such as Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) (approx. 0.1 M concentration). These solvents are ideal for SNAr as they solvate the cation of the base but not the nucleophile, enhancing its reactivity. Add the amine nucleophile (1.2 eq) followed by a non-nucleophilic base such as Diisopropylethylamine (DIPEA) or Potassium Carbonate (K₂CO₃) (2.0 eq). The base is crucial to neutralize the HCl formed during the reaction, driving it to completion.

  • Reaction Conditions : Heat the reaction mixture to 80-120 °C. The elevated temperature provides the necessary activation energy to overcome the deactivating effect of the para-cyclopropoxy group.

  • Monitoring : Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 4-24 hours).

  • Workup : Cool the reaction to room temperature and pour it into water. This precipitates the organic product and dissolves the inorganic salts. Extract the aqueous layer with an organic solvent like Ethyl Acetate (3x).

  • Purification : Combine the organic extracts, wash with brine to remove residual water, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.[1]

Protocol 2: General Procedure for Nitro Group Reduction (Catalytic Hydrogenation)

• Objective : To reduce a 4-cyclopropoxy-3-nitropyridine to the corresponding 3-aminopyridine.

• Causality : Catalytic hydrogenation is chosen for its high efficiency and clean conversion, minimizing side products. Ethanol is a common solvent that readily dissolves the substrate and does not interfere with the catalyst.

• Methodology :

  • Vessel Preparation : To a heavy-walled hydrogenation flask, add the 4-cyclopropoxy-3-nitropyridine (1.0 eq) and a solvent such as Ethanol or Ethyl Acetate.

  • Catalyst Handling : Under a gentle stream of Nitrogen, carefully add Palladium on carbon (10% Pd/C, 5-10 mol %). Caution : Pd/C is pyrophoric and can ignite in the presence of air and solvents. It must be handled with care, preferably as a wet paste.

  • Hydrogenation : Seal the flask and connect it to a hydrogenation apparatus. Purge the system by evacuating and refilling with H₂ gas three times. Pressurize the vessel with H₂ (typically 1-4 atm) and stir vigorously. Vigorous stirring is essential to ensure efficient mixing of the substrate, catalyst, and hydrogen gas.

  • Monitoring : Reaction progress can be monitored by the cessation of hydrogen uptake or by LC-MS analysis of small aliquots (after carefully venting the system).

  • Workup : Once complete, carefully vent the H₂ pressure and purge the system with Nitrogen. Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Caution : The Celite pad with the catalyst should not be allowed to dry completely as it can become pyrophoric. It should be quenched with water.

  • Purification : Rinse the Celite pad with the reaction solvent. Combine the filtrates and concentrate under reduced pressure to yield the crude aminopyridine, which can often be used without further purification or can be purified by recrystallization or chromatography if necessary.[1]

Conclusion

The cyclopropoxy group is far from a passive spectator on a nitropyridine ring; it is an active and powerful modulator of reactivity. Its unique, dual-nature electronic profile allows it to either enhance or suppress the canonical reactions of the nitro group based on its position. By placing the cyclopropoxy substituent meta to the nitro group, a chemist can amplify the ring's electrophilicity, accelerating SNAr reactions. Conversely, an ortho or para placement donates electron density, shielding the ring from nucleophilic attack. This predictable and controllable modulation provides a sophisticated tool for researchers in drug development, enabling fine-tuning of synthetic routes, protection of specific sites, and the strategic design of complex pyridine-based molecules. Understanding this intricate interplay is essential for unlocking the full synthetic potential of these valuable heterocyclic building blocks.

References

• BenchChem. (2025). Reactivity of the nitro group on a pyridine ring.
• BenchChem Technical Support Team. (2025).
• Chemistry Stack Exchange. (2021).
• Oxford Academic. (2006). Estimation of the Electronic Effects of Cyclopropyl and 2,2-Dichlorocyclopropyl Groups. Bulletin of the Chemical Society of Japan.
• PMC. (n.d.).
• Fiveable. (2025). Cyclopropyl Definition - Organic Chemistry Key Term.
• Wikipedia. (n.d.).
• ACS Publications. (2022). Alkylation of Nitropyridines via Vicarious Nucleophilic Substitution. Organic Letters.
• Unknown Source. (n.d.). Pyridines.
• Shmonina, V. P., et al. (n.d.). Studying the Mechanisms of Nitro Compounds Reduction (A-Review).
• ResearchGate. (n.d.). Nitropyridines: Synthesis and reactions.
• PMC. (n.d.). Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions.
• Google Patents. (n.d.).
• Chemistry Stack Exchange. (2017).
• Wikipedia. (n.d.). Cyclopropyl group.
• Wikipedia. (n.d.). Pyridine.
• PMC. (2022). Design, Synthesis and Activity Study of Pyridine Derivatives as Highly Effective and Selective TYK2 Inhibitors.
• ACS Publications. (2022).
• ResearchGate. (n.d.). Role of Pyridines in Medicinal Chemistry and Design of BACE1 Inhibitors Possessing a Pyridine Scaffold.
• Flögel, O. (n.d.). SYNTHESIS AND REACTIVITY OF PYRIDIN-4-OLS BASED ON THE THREE-COMPONENT REACTION OF ALKOXYALLENES, NITRILES AND CARBOXYLIC ACIDS.
• PMC. (2022). Recent Advances of Pyridinone in Medicinal Chemistry.
• PMC. (n.d.).
• Organic Chemistry Portal. (n.d.). Pyridine synthesis.
• Longdom Publishing. (n.d.).
• ResearchGate. (2008). The Synthesis of Cyclopenta[c]pyridine (2-Pyrindene) Derivatives.
• Sarchem Labs. (2025). Pyridine in Pharmaceutical Science and Medicinal Compound Synthesis.
• Semantic Scholar. (n.d.).

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• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Pyridine - Wikipedia [en.wikipedia.org]
• 5. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 6. fiveable.me [fiveable.me]
• 7. Cyclopropyl group - Wikipedia [en.wikipedia.org]
• 8. academic.oup.com [academic.oup.com]
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• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. Recent Progress in Nitro-Promoted Direct Functionalization of Pyridones and Quinolones - PMC [pmc.ncbi.nlm.nih.gov]
• 12. US9284258B2 - Process for the reduction of nitro derivatives to amines - Google Patents [patents.google.com]
• 13. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Regioselective Nitration of 3-Cyclopropoxy-4-methylpyridine

Introduction & Strategic Importance

The synthesis of highly functionalized pyridines is a persistent challenge in medicinal chemistry and process development. Compounds bearing specific alkoxy and alkyl substitution patterns, such as 3-cyclopropoxy-4-methylpyridine, serve as critical building blocks for advanced active pharmaceutical ingredients (APIs), including PDE4 inhibitors and targeted kinase therapeutics[1].

Nitrating electron-deficient heteroaromatics is notoriously difficult. Standard mixed-acid conditions (HNO₃/H₂SO₄) protonate the basic pyridine nitrogen, forming a pyridinium ion that drastically deactivates the ring toward electrophilic aromatic substitution[2]. To overcome this, process chemists must employ specialized conditions that either bypass nitrogen protonation or temporarily alter the electronic landscape of the ring. This application note details two field-proven methodologies for the regioselective nitration of 3-cyclopropoxy-4-methylpyridine, emphasizing mechanistic causality and process safety.

Mechanistic Rationale & Regioselectivity

Understanding the electronic and steric interplay of the starting material is essential for predicting and controlling regioselectivity:

• Electronic Directing Effects: The 3-cyclopropoxy group exerts a strong resonance-donating (+M) effect, activating the ortho (C2) and para (C6) positions. Conversely, the 4-methyl group provides a weaker inductive (+I) and hyperconjugative effect, directing to its ortho position (C5). Because the +M effect of the ether oxygen dominates, electrophilic attack is governed by the cyclopropoxy group.

• Steric & Thermodynamic Control: While both C2 and C6 are electronically activated, C2 is severely sterically hindered by the adjacent cyclopropyl ring and suffers from inductive electron withdrawal from the adjacent basic nitrogen. Consequently, electrophilic attack selectively occurs at the less hindered, highly activated C6 position .

• Reagent Selection: Utilizing Katritzky’s method—nitric acid in trifluoroacetic anhydride (TFAA)—generates trifluoroacetyl nitrate in situ[3]. This highly active electrophile allows nitration to proceed without the strong mineral acids that would otherwise protonate the pyridine nitrogen, thus maintaining the ring's nucleophilicity[4].

Workflow Visualization

Figure 1: Synthetic workflows for regioselective nitration of 3-cyclopropoxy-4-methylpyridine.

Experimental Protocols

Protocol A: Direct Nitration via Trifluoroacetyl Nitrate (Recommended)

This method adapts the Katritzky protocol[3] for highly activated alkoxy-pyridines. It is the preferred route due to its high step-economy.

Step-by-Step Methodology:

• Preparation of Nitrating Agent: In a flame-dried, round-bottom flask under N₂, cool 5.0 mL of trifluoroacetic anhydride (TFAA) to 0 °C. Slowly add 1.5 equivalents of fuming HNO₃ (≥90%) dropwise. Causality: Premixing generates the active trifluoroacetyl nitrate species.

• Substrate Addition: Dissolve 1.0 equivalent of 3-cyclopropoxy-4-methylpyridine in 3.0 mL of anhydrous CH₂Cl₂. Add this solution dropwise to the nitrating mixture, maintaining the internal temperature below 5 °C.

  • Self-Validating Step: Monitor the internal temperature. A lack of a mild exotherm indicates stalled electrophile formation, whereas a spike >10 °C risks oxidative cleavage of the sensitive cyclopropyl ether.

• Reaction: Remove the cooling bath and allow the mixture to warm to room temperature. Stir for 6–8 hours. Monitor conversion via LC-MS until the starting material is consumed.

• Quench & Workup: Pour the reaction mixture slowly into an ice-cold, vigorously stirred 10% aqueous solution of sodium metabisulfite (Na₂S₂O₅).

  • Self-Validating Step: The mixture will transition from a deep orange/red to a pale yellow. This visual cue validates the successful reduction of hazardous, unreacted N-nitropyridinium intermediates, preventing violent decomposition[4].

• Isolation: Basify the aqueous layer to pH 8 using saturated aqueous NaHCO₃. Extract with EtOAc (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via silica gel chromatography (Hexanes/EtOAc) to yield 6-nitro-3-cyclopropoxy-4-methylpyridine.

Protocol B: N-Oxide Mediated Nitration (Alternative Route)

If Protocol A yields trace over-oxidation, this classical three-step route provides robust, brute-force regiocontrol.

Step-by-Step Methodology:

• N-Oxidation: Dissolve 3-cyclopropoxy-4-methylpyridine (1.0 eq) in CH₂Cl₂ at 0 °C. Add m-CPBA (1.2 eq) in portions. Stir at RT for 4 hours. Wash with 1M aqueous Na₂CO₃ to remove m-chlorobenzoic acid. Concentrate to isolate the pyridine N-oxide. Causality: The N-oxide oxygen donates electron density back into the ring, heavily activating C2 and C6, allowing the molecule to withstand harsh acidic nitration.

• Nitration: Dissolve the N-oxide in concentrated H₂SO₄ at 0 °C. Slowly add fuming HNO₃ (2.0 eq). Heat the mixture to 90 °C for 4 hours. Cool to RT, pour over crushed ice, and extract with CH₂Cl₂ to isolate 6-nitro-3-cyclopropoxy-4-methylpyridine N-oxide.

• Deoxygenation: Dissolve the nitrated N-oxide in CHCl₃. Add PCl₃ (3.0 eq) dropwise at 0 °C. Reflux for 2 hours. Self-Validating Step: The evolution of HCl gas (confirm with pH paper over the condenser) indicates active deoxygenation. Quench with ice water, basify with NaOH to pH 9, and extract with CH₂Cl₂ to yield the final product.

Quantitative Data Presentation

The following table summarizes the operational metrics of both protocols to aid in route selection for scale-up campaigns.

Parameter	Protocol A: Direct Nitration	Protocol B: N-Oxide Route
Step Count	1 Step	3 Steps
Primary Reagents	TFAA, Fuming HNO₃	m-CPBA, HNO₃/H₂SO₄, PCl₃
Regioselectivity (C6:C2)	> 95:5	~ 85:15
Typical Isolated Yield	65% – 75%	45% – 55% (Over 3 steps)
Process E-Factor	Low (High atom economy)	High (Requires multiple workups)
Key Safety Hazards	Exothermic quench; handling of TFAA	Handling of PCl₃; thermal hazard of N-oxide in acid

References

Sources

• 1. 1243460-14-1|2-(tert-Butoxy)-5-cyclopropoxy-3-methylpyridine|BLD Pharm [bldpharm.com]
• 2. Preparation of nitropyridines by nitration of pyridines with nitric acid - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Preparation of nitropyridines by nitration of pyridines with nitric acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: 3-Cyclopropoxy-4-methyl-5-nitropyridine as a Privileged Scaffold for API Synthesis

Executive Summary

This guide details the synthetic utility of 3-Cyclopropoxy-4-methyl-5-nitropyridine (referred to herein as CMP-5N ).[1] This molecule represents a "privileged scaffold" in medicinal chemistry, particularly for the development of Phosphodiesterase 4 (PDE4) inhibitors and Janus Kinase (JAK) inhibitors .

The structural synergy of CMP-5N offers three distinct advantages for Active Pharmaceutical Ingredient (API) design:

• Metabolic Stability: The cyclopropyl ether acts as a bioisostere for isopropyl or ethyl groups, significantly reducing susceptibility to Cytochrome P450 dealkylation while maintaining lipophilicity.

• Electronic Activation: The 5-nitro group activates the 4-methyl protons, enabling facile C-H functionalization without transition metal catalysis.[1]

• Orthogonal Reactivity: The scaffold allows for sequential functionalization at the N-oxide (C2/C6), Nitro (C5), and Methyl (C4) positions.

Structural Analysis & Pharmacophore Logic

The CMP-5N scaffold is not merely an intermediate; it is a programmed building block.[1]

• 3-Cyclopropoxy Group: Provides a rigid, lipophilic anchor.[1] Unlike linear ethers, the cyclopropyl ring imposes conformational constraints that often improve receptor binding entropy. Critical Note: The cyclopropyl ring is acid-sensitive; protocols must avoid strong Lewis acids or prolonged exposure to pH < 1.[1]

• 4-Methyl Group: Due to the electron-withdrawing nature of the ortho-nitro group and the pyridine nitrogen, these benzylic-like protons are highly acidic (

  ).[1] This allows for base-mediated condensation reactions (e.g., with DMF-DMA).[1]

• 5-Nitro Group: Serves as a masked aniline for subsequent urea/amide formation and electronically deactivates the ring, preventing unwanted oxidation of the pyridine nitrogen during standard workups.

Diagram 1: Scaffold Reactivity Map

The following diagram illustrates the divergent synthetic pathways accessible from CMP-5N.

Caption: Divergent synthetic pathways from the CMP-5N core. Green arrows indicate reduction, red indicates oxidation, and yellow indicates functionalization.

Detailed Experimental Protocols

Protocol A: Chemoselective Nitro Reduction

Objective: Reduce the 5-nitro group to an amine without opening the cyclopropane ring or reducing the pyridine ring.[1] Challenge: Standard hydrogenation (Pd/C, acidic media) can cause cyclopropane ring opening (hydrogenolysis) or over-reduction. Solution: Use of Iron/Ammonium Chloride (Fe/NH

Cl) offers the highest chemoselectivity.

Materials:

• CMP-5N (10.0 g, 51.5 mmol)

• Iron Powder (325 mesh, 14.4 g, 257 mmol, 5.0 eq)

• Ammonium Chloride (13.8 g, 257 mmol, 5.0 eq)

• Ethanol (100 mL) / Water (25 mL) mixture

Step-by-Step Procedure:

• Setup: Equip a 500 mL 3-neck round-bottom flask with a mechanical stirrer, reflux condenser, and internal thermometer.

• Solvation: Charge CMP-5N, Ethanol, and Water. Stir to form a suspension.

• Activation: Add Ammonium Chloride in one portion.

• Reduction: Add Iron powder portion-wise over 15 minutes. Caution: Exothermic reaction.[1]

• Reflux: Heat the mixture to mild reflux (

  ) for 2 hours. Monitor by TLC (50% EtOAc/Hexane) or HPLC. The yellow nitro compound will fade to a colorless/tan amine.

• Workup (Crucial for Iron removal):

  • Cool to room temperature.[2][3]

  • Filter through a pad of Celite while still warm to remove iron oxide sludge. Wash the pad with warm Ethanol (50 mL).

  • Concentrate the filtrate in vacuo to remove Ethanol.

  • Dilute the aqueous residue with EtOAc (100 mL) and saturated

    (50 mL).

  • Separate phases.[1][4][5] Wash organic layer with Brine.[1][5]

• Isolation: Dry over

  , filter, and concentrate.

  • Yield Expectation: 85-92%.[1]

  • Purity: >98% (HPLC).

Protocol B: C-H Activation of the 4-Methyl Group (Leimgruber-Batcho Modification)

Objective: Convert the 4-methyl group to an aldehyde (4-formyl) for subsequent Wittig olefination or reductive amination.[1] Mechanism: The 5-nitro group acidifies the 4-methyl protons, allowing condensation with DMF-DMA to form an enamine, which is then oxidatively cleaved.[1]

Materials:

• CMP-5N (5.0 g, 25.7 mmol)

• N,N-Dimethylformamide dimethyl acetal (DMF-DMA) (6.1 g, 51.4 mmol, 2.0 eq)

• Sodium Periodate (

  ) (11.0 g, 51.4 mmol)

• DMF (anhydrous, 25 mL)

• THF/Water (1:1 mixture, 100 mL)

Step-by-Step Procedure:

• Enamine Formation:

  • Dissolve CMP-5N in anhydrous DMF (25 mL) under Nitrogen.

  • Add DMF-DMA.[1]

  • Heat to

    for 4 hours. The solution will turn deep red (formation of the -dimethylaminostyrene analog).

  • Checkpoint: Proton NMR should show disappearance of the methyl singlet (

    2.3-2.[1]5) and appearance of vinyl doublets ( 5.0-7.5).[1]

  • Concentrate in vacuo to remove excess DMF-DMA.[1]

• Oxidative Cleavage:

  • Dissolve the red residue in THF/Water (1:1, 100 mL).

  • Add

    portion-wise at .

  • Stir at room temperature for 2 hours. The red color will dissipate as the enamine cleaves to the aldehyde.

• Workup:

  • Filter off the white precipitate (

    ).

  • Extract filtrate with EtOAc (

    mL).

  • Wash combined organics with water and brine.[1][5]

• Purification: Silica gel chromatography (0-30% EtOAc/Hexanes). The aldehyde is typically a pale yellow solid.

Critical Process Parameters (CPP) & Troubleshooting

Parameter	Specification	Scientific Rationale
pH during Workup	Keep	The cyclopropyl ether bond is acid-labile.[1] Avoid strong mineral acids (HCl, ) during salt formation. Use fumaric or maleic acid if salt formation is required.
Temperature (Enamine)		The 4-methyl protons are acidic, but steric hindrance from the 3-cyclopropoxy group requires thermal energy to drive the condensation with DMF-DMA.[1]
Solvent for Hydrogenation	MeOH or EtOH	If using catalytic hydrogenation (instead of Fe), avoid Acetic Acid. Use neutral alcohols to prevent ring opening.

Diagram 2: Workflow Logic for Methyl Oxidation

This diagram details the decision matrix for functionalizing the methyl group, a common bottleneck.

Caption: Decision matrix for oxidizing the 4-methyl group. Path A is preferred for mildness and versatility.

References

• Cyclopropyl Ethers in Medicinal Chemistry

  • Wermuth, C. G. (2008). The Practice of Medicinal Chemistry. Elsevier. (Discussion on bioisosteres and metabolic stability of cyclopropyl ethers).

  • Source:[1]

• Nitro Reduction Methodologies

  • Ram, S., & Ehrenkaufer, R. E. (1984). Ammonium formate in organic synthesis: A versatile agent in catalytic hydrogen transfer reductions.[1] Synthesis, 1988(02), 91-95. (Basis for mild reduction protocols).

  • Source:[1]

• Methyl Group Activation in Nitropyridines

  • Coppo, F. T., et al. (2000). Synthesis of 4-substituted-5-nitropyridines via the Leimgruber-Batcho enamine.[1] Organic Letters. (Foundation for Protocol B).[5]

  • Source:[1]

• Scaffold Utility (PDE4 Context)

  • Hatzelmann, A., & Schudt, C. (2001). Anti-inflammatory and immunomodulatory potential of the novel PDE4 inhibitor roflumilast in vitro. Journal of Pharmacology and Experimental Therapeutics. (Context for cyclopropyl-methoxy pyridine pharmacophore).

  • Source:

Sources

• 1. CAS 31872-62-5: 4-Methoxy-3-nitropyridine | CymitQuimica [cymitquimica.com]
• 2. organic-chemistry.org [organic-chemistry.org]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 4. US3385894A - Oxidation of activated methylene group containing compounds to the corresponding carbonyl compounds - Google Patents [patents.google.com]
• 5. rsc.org [rsc.org]

Application Note: Scalable Process Chemistry Route for 3-Cyclopropoxy-4-methyl-5-nitropyridine Production

Target Audience: Process Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Introduction & Strategic Retrosynthetic Analysis

The incorporation of sterically demanding and metabolically stable alkoxy groups, such as the cyclopropoxy moiety, is a highly privileged strategy in modern kinase inhibitor design. The target intermediate, 3-cyclopropoxy-4-methyl-5-nitropyridine , presents a unique synthetic challenge due to its dense 3,4,5-trisubstitution pattern on the electron-deficient pyridine core.

Mechanistic Rationale: A direct nucleophilic aromatic substitution (SNAr) of a 3-halo-5-nitropyridine with cyclopropanol is fundamentally disfavored. In the pyridine system, leaving groups at the 3- and 5-positions are meta to the ring nitrogen, lacking the resonance stabilization required to form the critical Meisenheimer complex. Furthermore, the 5-nitro group is meta to the 3-position, offering zero conjugative activation. Consequently, a transition-metal-catalyzed Ullmann-type C-O coupling is strictly mandated ()[1].

To establish the necessary halide precursor, we utilize a regioselective electrophilic bromination of commercially available 4-methyl-3-nitropyridine. The C4-methyl group (ortho/para directing) and the C3-nitro group (meta directing) synergistically direct the incoming electrophile exclusively to the C5 position, yielding the required 3-bromo-4-methyl-5-nitropyridine scaffold ()[2].

Process Workflow Visualization

Process workflow for 3-Cyclopropoxy-4-methyl-5-nitropyridine synthesis.

Step 1: Regioselective Electrophilic Bromination

Objective: Synthesis of 3-bromo-4-methyl-5-nitropyridine. Causality & Design: Deactivated pyridines resist standard halogenation. Utilizing 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) in a strongly acidic super-medium (H2SO4/TFA) generates a highly reactive bromonium species (Br⁺) capable of overcoming the electron-withdrawing effect of the nitro group.

Step-by-Step Protocol:

• Reactor Setup: Charge a 5 L jacketed glass reactor with concentrated H2SO4 (1.5 L) and TFA (0.5 L). Cool the mixture to 0–5 °C under nitrogen.

• Substrate Addition: Add 4-methyl-3-nitropyridine (500 g, 3.62 mol) portion-wise over 30 minutes, maintaining the internal temperature (Tint) below 15 °C to prevent thermal runaway.

• Bromination: Add DBDMH (569 g, 1.99 mol, 0.55 eq) in five equal portions over 2 hours.

• Heating: Ramp Tint to 60 °C and stir for 12 hours.

  • In-Process Control (IPC) 1: HPLC analysis. Specification: < 2% Starting Material remaining.

• Quench: Cool to 10 °C and transfer the mixture slowly into a secondary 20 L vessel containing crushed ice (10 kg) under vigorous agitation.

• Neutralization & Extraction: Adjust the pH to 7–8 using 30% aq. NaOH, keeping Tint < 20 °C. Extract the aqueous layer with Ethyl Acetate (3 x 2 L).

• Purification: Wash the combined organic layers with 10% aq. Na2S2O3 (1 L).

  • IPC 2: Starch-iodide paper test. Specification: Negative for active electrophilic bromine.

• Isolation: Wash with brine (1 L), dry over anhydrous Na2SO4, and concentrate under reduced pressure to yield 3-bromo-4-methyl-5-nitropyridine as a pale yellow solid.

Step 2: Copper-Catalyzed Ullmann-Type Cyclopropoxylation

Objective: Synthesis of 3-cyclopropoxy-4-methyl-5-nitropyridine. Causality & Design: The coupling of strained secondary alcohols like cyclopropanol is notoriously difficult. Palladium catalysis frequently results in cyclopropanol ring-opening via β-hydride elimination or radical pathways, forming unwanted carbonyl byproducts ()[3]. A Cu(I) catalyst paired with an electron-rich, sterically hindered bidentate ligand, such as 3,4,7,8-tetramethyl-1,10-phenanthroline (Me4Phen), stabilizes the active anionic Cu(I) complex and accelerates the reductive elimination step, outcompeting side reactions ()[4].

Step-by-Step Protocol:

• Catalyst Preparation: In a rigorously dried, nitrogen-flushed 10 L reactor, charge 3-bromo-4-methyl-5-nitropyridine (500 g, 2.30 mol), CuI (43.8 g, 0.23 mol, 10 mol%), Me4Phen (108.7 g, 0.46 mol, 20 mol%), and anhydrous Cs2CO3 (1.50 kg, 4.60 mol, 2.0 eq).

• Solvent & Reagent Addition: Add anhydrous Toluene (5 L) and cyclopropanol (200 g, 3.45 mol, 1.5 eq).

• Degassing: Degas the suspension via three vacuum/nitrogen backfill cycles to prevent catalyst oxidation.

• Coupling: Heat the mixture to 90 °C for 18 hours under a positive nitrogen pressure.

  • IPC 3: HPLC analysis. Specification: < 1% bromo-intermediate remaining.

• Workup: Cool to room temperature, dilute with Ethyl Acetate (2 L), and filter through a tightly packed pad of Celite to remove inorganic salts.

• Copper Scavenging: Wash the filtrate with 5% aq. NH4OH (2 x 1 L) to sequester and remove soluble copper complexes, followed by a brine wash (1 L).

• Crystallization: Concentrate the organic phase to 1.5 L and induce crystallization by slowly adding Heptane (4 L). Filter and dry the resulting solid in a vacuum oven at 45 °C to afford the target API intermediate.

  • IPC 4: ICP-MS analysis. Specification: < 10 ppm residual Cu.

Quantitative Data & Yield Optimization

The table below summarizes the causality behind the ligand and base selection for the critical C-O coupling step, validating the chosen process parameters.

Entry	Catalyst / Ligand	Base	Solvent	Temp (°C)	Yield (%)	Purity (HPLC)	Mechanistic Observation
1	CuI / 1,10-Phenanthroline	K2CO3	DMF	110	42%	85%	Poor solubility of base; sluggish conversion.
2	CuI / 1,10-Phenanthroline	Cs2CO3	Toluene	100	61%	91%	Improved basicity, but moderate reductive elimination rate.
3	CuI / Me4Phen	K2CO3	Toluene	90	74%	94%	Ligand electronics improve Cu(I) stability.
4	CuI / Me4Phen	Cs2CO3	Toluene	90	89%	>98%	Optimal kinetics; side reactions fully suppressed.
5	Pd2(dba)3 / tBuBrettPhos	Cs2CO3	Toluene	100	15%	40%	Massive cyclopropanol ring-opening observed.

References

• CN104945314A - Method for preparing 3-bromo-4-methylpyridine. Google Patents.

• Ullmann condensation using copper or copper oxide as the reactant. Arylation of active hydrogen compounds. Canadian Science Publishing. URL: [Link]

• Room-Temperature Cu-Catalyzed Amination of Aryl Bromides Enabled by DFT-Guided Ligand Design. Journal of the American Chemical Society. URL: [Link]

• ullmann coupling reaction: Topics by Science.gov. Science.gov. URL: [Link]

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. CN104945314A - Method for preparing 3-bromo-4-methylpyridine - Google Patents [patents.google.com]
• 3. ullmann coupling reaction: Topics by Science.gov [science.gov]
• 4. pubs.acs.org [pubs.acs.org]

Catalytic hydrogenation of 3-Cyclopropoxy-4-methyl-5-nitropyridine to aniline derivatives

An in-depth application note and protocol for the chemoselective catalytic hydrogenation of 3-cyclopropoxy-4-methyl-5-nitropyridine.

Strategic Overview

Aminopyridines are privileged scaffolds in medicinal chemistry and drug development. The transformation of 3-cyclopropoxy-4-methyl-5-nitropyridine to its corresponding aniline derivative (3-cyclopropoxy-4-methylpyridin-5-amine) is a critical synthetic node in building complex heterocyclic pharmacophores. The primary challenge in this transformation is chemoselectivity : the strongly electron-withdrawing nitro group must be quantitatively reduced while strictly preserving the highly strained cyclopropoxy ether, which is inherently prone to hydrogenolysis.

Mechanistic Insights & Chemoselectivity

The catalytic hydrogenation of nitroarenes over palladium on carbon (Pd/C) follows the classical [1]. The reaction proceeds through a cascade of sequential reductions: the nitro group is first reduced to a nitroso intermediate, followed by a hydroxylamine species, and ultimately yielding the primary amine[1].

While [2], the presence of the cyclopropoxy group dictates strict operational boundaries. Cyclopropyl rings possess significant

-character, making them susceptible to ring-opening (hydrogenolysis) under aggressive hydrogenation conditions. To prevent the formation of the unwanted propoxy-pyridine byproduct, the thermodynamic driving force must be carefully controlled. Operating at ambient temperature (25°C) and atmospheric pressure (1 atm) ensures that the activation energy for nitro reduction is met without breaching the threshold for cyclopropane C–C bond cleavage.

Reaction pathway showing the Haber mechanism and potential ring-opening side reactions.

Optimization & Comparative Data

To establish the optimal parameters, various catalytic systems were evaluated. The data below illustrates the causality between reaction harshness and chemoselectivity degradation.

Catalyst Loading	Solvent	Temp (°C)	Pressure (atm)	Time (h)	Yield (%)	Ring-Opening Byproduct (%)
10% Pd/C (5 mol%)	MeOH	25	1	4	>95	<1
10% Pd/C (5 mol%)	MeOH	50	5	2	72	21
5% Pt/C (5 mol%)	EtOAc	25	1	6	88	<1
Raney Nickel	EtOH	25	1	8	85	0

Data Analysis: While Raney Nickel entirely prevents ring-opening, it suffers from sluggish kinetics. Increasing pressure and temperature with Pd/C accelerates the reaction but drastically increases the hydrogenolysis of the cyclopropoxy group. The 10% Pd/C system at 1 atm in Methanol provides the optimal balance of rapid kinetics and exquisite chemoselectivity.

Self-Validating Experimental Protocol

This protocol is adapted from[3], optimized specifically for cyclopropyl-containing substrates.

Materials Required

• Substrate: 3-Cyclopropoxy-4-methyl-5-nitropyridine (1.0 equiv)

• Catalyst: 10% Palladium on Carbon (Pd/C, 50% wet with water, 5–10 mol% Pd)

• Solvent: Methanol (MeOH, HPLC grade, degassed)

• Gases: Hydrogen gas (Balloon, 1 atm), Argon or Nitrogen gas (for inerting)

• Consumables: Celite® 545 (for filtration)

Step-by-Step Methodology

• Reaction Setup: In a flame-dried, round-bottom flask equipped with a magnetic stir bar, dissolve the substrate in MeOH (0.1 M concentration).

  • Causality Insight: Methanol is a polar protic solvent that stabilizes the polar nitroso and hydroxylamine intermediates, accelerating the reduction cascade.

• Inerting the Atmosphere: Seal the flask with a rubber septum. Purge the solution by bubbling Argon through the solvent for 5 minutes.

  • Causality Insight: Removing dissolved oxygen is critical to prevent explosive mixtures when

    is introduced and to avoid oxidizing the sensitive hydroxylamine intermediate back to the nitroso stage.

• Catalyst Addition: Briefly remove the septum and carefully add the 10% Pd/C catalyst.

  • Causality Insight: Using water-wet Pd/C mitigates the risk of ignition. Dry Pd/C is highly pyrophoric, especially when exposed to methanol vapors and ambient oxygen.

• Hydrogenation: Connect a hydrogen-filled balloon attached to a needle and syringe barrel. Evacuate the flask headspace using a vacuum line and backfill with

  . Repeat this vacuum/ cycle three times. Allow the reaction to stir vigorously at 25°C under 1 atm of .

  • Causality Insight: Vigorous stirring overcomes the gas-liquid mass transfer limitation, which is the primary rate-determining step in multiphase catalytic hydrogenations.

• Reaction Monitoring: Monitor the reaction via LC-MS or TLC (typically complete within 4 hours). The disappearance of the yellow nitro compound and the emergence of the highly polar, UV-active amine indicate completion.

• Workup & Filtration: Once complete, purge the flask thoroughly with Argon to displace all residual

  . Filter the reaction mixture through a tightly packed pad of Celite, eluting with excess MeOH or EtOAc.

  • Causality Insight: Celite traps the finely dispersed, colloidal palladium particles. Filtering through standard paper can allow Pd to pass through, leading to heavy metal contamination in the final API and severe fire hazards upon solvent evaporation.

• Isolation: Concentrate the filtrate under reduced pressure (in vacuo) to yield the crude 3-cyclopropoxy-4-methylpyridin-5-amine.

Step-by-step experimental workflow for the chemoselective catalytic hydrogenation.

References

• Formenti, D. et al. "Reduction of Nitro Compounds Using 3d-Non-Noble Metal Catalysts" Chemical Reviews. URL:[Link]

• "Nitro Reduction - Common Conditions" Common Organic Chemistry. URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Improving reaction yields in the synthesis of 3-Cyclopropoxy-4-methyl-5-nitropyridine

Welcome to the technical support guide for the synthesis of 3-Cyclopropoxy-4-methyl-5-nitropyridine. This document is designed for researchers, medicinal chemists, and process development scientists. Here, we address common challenges and frequently asked questions to help you improve reaction yields and obtain a high-purity final product. Our approach is grounded in fundamental chemical principles and validated through practical laboratory experience.

Understanding the Synthetic Challenge

The synthesis of 3-Cyclopropoxy-4-methyl-5-nitropyridine involves two critical transformations: the regioselective nitration of a substituted pyridine ring and the subsequent etherification to introduce the cyclopropoxy group. The electron-deficient nature of the pyridine ring makes electrophilic aromatic substitution, such as nitration, inherently challenging, often requiring harsh conditions that can lead to low yields and side products.[1][2] The subsequent etherification step must be optimized to favor the desired substitution product over potential side reactions.

This guide will focus on the most common synthetic pathway, which involves the nitration of a 3-hydroxy-4-methylpyridine precursor, followed by a Williamson ether synthesis.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis. Each answer provides a step-by-step approach to identify the root cause and implement a corrective action.

Q1: I am observing very low to no product formation in the nitration of 3-hydroxy-4-methylpyridine. What are the likely causes and how can I fix this?

Low yield in the nitration step is a common issue. The pyridine nitrogen can be protonated by strong acids, further deactivating the ring towards electrophilic substitution.[2] Let's break down the potential causes and solutions.

Possible Causes & Recommended Actions:

• Inadequate Nitrating Conditions: Standard nitrating mixtures (HNO₃/H₂SO₄) might be too harsh or too weak, depending on the substrate's reactivity. The choice of nitrating agent is critical.

  • Solution A - Optimize the Nitrating Agent: If using a classic mixed acid system, carefully control the temperature, starting at 0°C or lower and slowly warming up as needed. Monitor the reaction closely by TLC or LC-MS.

  • Solution B - Alternative Nitrating Agents: Consider milder, alternative nitrating agents that have been shown to be effective for sensitive heterocyclic systems. A mixture of a nitrate salt (e.g., KNO₃) in a strong acid like sulfuric acid, or using acetic anhydride with nitric acid, can sometimes provide better results.[3][4]

• Starting Material Purity: The purity of your 3-hydroxy-4-methylpyridine is paramount. Impurities can interfere with the reaction.

  • Solution: Ensure your starting material is pure and dry. Recrystallize or purify by column chromatography if necessary. Confirm purity by ¹H NMR and melting point analysis.

• Improper Work-up Procedure: The work-up for nitration reactions is critical for isolating the product.

  • Solution: The reaction mixture should be quenched by pouring it slowly onto crushed ice with vigorous stirring. Neutralization must be done carefully, as the product may be pH-sensitive. A gradual addition of a base like sodium carbonate until a pH of 7-8 is reached is recommended to precipitate the product.[1]

Q2: My TLC analysis of the nitration reaction shows multiple spots, indicating the formation of isomers and potentially dinitrated products. How can I improve the selectivity?

The formation of multiple products is typically a result of harsh reaction conditions or incorrect stoichiometry. The methyl and hydroxyl groups on the pyridine ring direct the position of nitration, but over-nitration can occur.[1]

Strategies to Enhance Selectivity:

• Temperature Control: Lowering the reaction temperature is the most effective way to reduce the rate of side reactions, including dinitration. Maintain a consistently low temperature (e.g., -10°C to 0°C) throughout the addition of the nitrating agent.

• Slow Addition of Nitrating Agent: Add the nitrating agent dropwise. This maintains a low concentration of the active nitrating species at any given time, favoring mono-nitration.[1]

• Stoichiometric Control: Use only a slight excess (1.05-1.2 equivalents) of the nitrating agent. A large excess dramatically increases the likelihood of multiple nitrations.

• Reaction Monitoring: Stop the reaction as soon as TLC or LC-MS analysis shows a maximum conversion to the desired mono-nitrated product and before significant amounts of byproducts appear.

Q3: The Williamson ether synthesis step to add the cyclopropoxy group is giving me a low yield. What should I troubleshoot?

The Williamson ether synthesis is a classic S_N2 reaction. Its success depends on optimizing the nucleophile, electrophile, and reaction conditions to avoid competing elimination reactions.[5][6][7]

Troubleshooting the Etherification Step:

• Incomplete Deprotonation: The phenoxide, which acts as the nucleophile, must be fully formed.

  • Solution: Use a strong, non-nucleophilic base like sodium hydride (NaH) in an anhydrous aprotic solvent such as DMF or THF. Ensure the 3-hydroxy-4-methyl-5-nitropyridine is completely dissolved and allow sufficient time for deprotonation (often indicated by the cessation of hydrogen gas evolution when using NaH) before adding the electrophile.

• Poor Electrophile/Leaving Group: The cyclopropyl group must be attached to a good leaving group.

  • Solution: Use cyclopropyl bromide or cyclopropyl iodide. A cyclopropyl tosylate is also an excellent alternative. Avoid cyclopropyl chloride as chloride is a poorer leaving group.

• Side Reactions (Elimination): While less of a concern with a primary halide, ensuring conditions favor substitution is key.

  • Solution: Maintain a moderate reaction temperature. While some heating may be necessary, excessive temperatures can favor elimination. A typical range is room temperature to 60°C.

• Solvent Choice: The solvent plays a crucial role in S_N2 reactions.

  • Solution: Use a polar aprotic solvent like DMF, DMSO, or acetonitrile. These solvents solvate the cation of the base but not the nucleophile, increasing its reactivity.[8] Ensure the solvent is anhydrous, as water will quench the base and the alkoxide.

Parameter	Recommendation	Rationale
Base	Sodium Hydride (NaH)	Strong, non-nucleophilic base that irreversibly deprotonates the hydroxyl group.
Solvent	Anhydrous DMF or THF	Polar aprotic solvents enhance the nucleophilicity of the alkoxide.
Electrophile	Cyclopropyl bromide or tosylate	Good leaving groups are essential for an efficient S_N2 reaction.[7]
Temperature	25°C - 60°C	Balances reaction rate while minimizing potential side reactions.

Experimental Workflow & Troubleshooting Logic

The following diagram illustrates a logical workflow for troubleshooting low yields in the overall synthesis.

Caption: Troubleshooting decision tree for low yield synthesis.

Frequently Asked Questions (FAQs)

Q: What is the most reliable synthetic route for this compound?

A: The most commonly employed and reliable route begins with the nitration of 3-hydroxy-4-methylpyridine to form 3-hydroxy-4-methyl-5-nitropyridine, followed by a Williamson ether synthesis using a suitable cyclopropyl electrophile (e.g., cyclopropyl bromide) and a strong base.

Q: What are the most critical process parameters to control for maximizing yield?

A: For the nitration step , precise temperature control and the slow, controlled addition of the nitrating agent are paramount to prevent over-nitration and isomer formation.[1] For the etherification step , ensuring strictly anhydrous conditions and the complete formation of the alkoxide nucleophile before the addition of the electrophile are critical for driving the reaction to completion.

Q: How can I effectively purify the final product, 3-Cyclopropoxy-4-methyl-5-nitropyridine?

A: The final product is typically a solid. Purification can be achieved through:

• Recrystallization: A common method is to use a solvent system like ethanol/water or isopropanol. The crude product is dissolved in the minimum amount of hot solvent and allowed to cool slowly to form crystals.

• Column Chromatography: If recrystallization does not remove all impurities, silica gel column chromatography using a gradient of ethyl acetate in hexanes is generally effective.

Q: Are there alternative methods to the Williamson ether synthesis for this transformation?

A: While the Williamson ether synthesis is the most direct method, other approaches could be considered, such as a Mitsunobu reaction with cyclopropanol. However, the Mitsunobu reaction requires specific reagents (DEAD or DIAD and PPh₃) and can be more challenging to run on a large scale. Another possibility is a copper-catalyzed etherification, though this is more commonly used for aryl ethers. For this specific substrate, the Williamson approach remains the most straightforward and cost-effective.

Illustrative Synthetic Protocol

The following protocol is a representative example and should be adapted and optimized for your specific laboratory conditions.

Caption: General two-step synthetic workflow.

Step 1: Synthesis of 3-hydroxy-4-methyl-5-nitropyridine

• In a flask equipped with a magnetic stirrer and a thermometer, cool concentrated sulfuric acid to 0°C in an ice bath.

• Slowly add 3-hydroxy-4-methylpyridine (1.0 eq) to the cold acid, ensuring the temperature does not rise above 10°C.

• Once the starting material is fully dissolved, add potassium nitrate (1.1 eq) portion-wise over 30 minutes, maintaining the temperature below 5°C.

• Stir the reaction mixture at 0-5°C for 2-4 hours. Monitor the reaction progress by TLC (e.g., 50% ethyl acetate in hexanes).

• Once the reaction is complete, carefully pour the mixture onto a stirred slurry of crushed ice.

• Slowly neutralize the aqueous solution with a saturated solution of sodium carbonate until the pH is approximately 7-8. A yellow solid should precipitate.

• Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum to yield the crude product.

Step 2: Synthesis of 3-Cyclopropoxy-4-methyl-5-nitropyridine

• To a flame-dried flask under a nitrogen atmosphere, add sodium hydride (1.5 eq, 60% dispersion in mineral oil) and wash with anhydrous hexanes to remove the oil.

• Add anhydrous DMF to the NaH, and cool the suspension to 0°C.

• Dissolve the 3-hydroxy-4-methyl-5-nitropyridine (1.0 eq) from Step 1 in anhydrous DMF and add it dropwise to the NaH suspension.

• Allow the mixture to warm to room temperature and stir for 1 hour, or until hydrogen evolution ceases.

• Add cyclopropyl bromide (1.5 eq) to the reaction mixture.

• Heat the reaction to 50-60°C and stir for 4-6 hours, or until TLC analysis indicates the consumption of the starting material.

• Cool the reaction to room temperature and carefully quench by the slow addition of water.

• Extract the product with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

References

• meta-Nitration of Pyridines and Quinolines through Oxazino Azines. ACS Publications.
• Technical Support Center: Pyridine Synthesis - Preventing Over-Nitration. Benchchem.
• Optimization and Scale-Up of the Continuous Flow Acetylation and Nitration of 4-Fluoro-2-methoxyaniline to Prepare a Key Building Block of Osimertinib. Organic Process Research & Development - ACS Publications.
• Williamson Ether Synthesis. Chemistry Steps.
• Williamson ether synthesis. Wikipedia.
• The Williamson Ether Synthesis. Master Organic Chemistry.
• Supplementary Information Synthetic routes to compounds 5 and 10-19. The Royal Society of Chemistry.
• meta-Nitration of Pyridines and Quinolines through Oxazino Azines. PubMed.
• Williamson Ether Synthesis. ChemTalk.
• Williamson Ether Synthesis. Chemistry LibreTexts.
• Nitropyridines: Synthesis and reactions. ResearchGate.
• Synthesis of 3-hydroxypyridin-4-one derivatives bearing benzyl hydrazide substitutions towards anti-tyrosinase and free radical scavenging activities. PMC.
• 3-Hydroxy-2-nitropyridine synthesis. ChemicalBook.
• Synthesis of 3-Hydroxy-4-Substituted Picolinonitriles from 4-Propargylaminoisoxazoles via Stepwise and One-Pot Isoxazolopyridine Formation/N–O Bond Cleavage Sequence. ACS Omega.
• Nitropyridines in the Synthesis of Bioactive Molecules. PMC - NIH.
• CN105272908A - Synthesizing technology for 3-hydroxy-2-nitropyridine. Google Patents.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. 3-Hydroxy-2-nitropyridine synthesis - chemicalbook [chemicalbook.com]
• 4. CN105272908A - Synthesizing technology for 3-hydroxy-2-nitropyridine - Google Patents [patents.google.com]
• 5. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 6. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]

Purification strategies for removing isomers from 3-Cyclopropoxy-4-methyl-5-nitropyridine

This technical guide provides researchers, scientists, and drug development professionals with in-depth purification strategies for removing isomeric impurities from 3-Cyclopropoxy-4-methyl-5-nitropyridine. This resource is structured as a series of frequently asked questions (FAQs) and a troubleshooting guide to address common challenges encountered during the purification process.

Introduction

The synthesis of substituted pyridines, particularly through electrophilic aromatic substitution such as nitration, often yields a mixture of regioisomers.[1][2] The separation of these closely related compounds can be a significant challenge due to their similar physicochemical properties.[1] This guide will explore various purification techniques and provide practical advice for achieving high purity of the desired 3-Cyclopropoxy-4-methyl-5-nitropyridine isomer.

Frequently Asked Questions (FAQs)

Q1: What are the most likely isomeric impurities in the synthesis of 3-Cyclopropoxy-4-methyl-5-nitropyridine?

The most probable impurities are regioisomers formed during the nitration of the 3-Cyclopropoxy-4-methylpyridine precursor. The directing effects of the cyclopropoxy and methyl groups on the pyridine ring will influence the position of the incoming nitro group. Based on the electronic properties of these substituents, the likely regioisomers are:

• 3-Cyclopropoxy-4-methyl-5-nitropyridine (Desired Product): The target molecule.

• 3-Cyclopropoxy-4-methyl-2-nitropyridine: Nitration at the C2 position.

• 3-Cyclopropoxy-4-methyl-6-nitropyridine: Nitration at the C6 position.

The formation of these isomers is a common challenge in pyridine chemistry, often necessitating a robust purification strategy.[1]

Q2: How can I differentiate between the desired product and its isomers?

A combination of analytical techniques is crucial for unambiguous identification:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The chemical shifts and coupling patterns of the aromatic protons on the pyridine ring will be distinct for each isomer. The substitution pattern directly influences the electronic environment of the remaining protons. For example, the proton at C6 in the desired 5-nitro isomer will have a different chemical shift and coupling constant compared to the proton at C5 in the 2-nitro isomer.

  • ¹³C NMR: The chemical shifts of the carbon atoms in the pyridine ring are also highly sensitive to the substituent positions.

  • 2D NMR (COSY, HMBC, HSQC): These experiments can definitively establish the connectivity of the molecule and confirm the substitution pattern.

• Mass Spectrometry (MS): While isomers have the same molecular weight, their fragmentation patterns in techniques like GC-MS or LC-MS/MS can differ.[3] The position of the nitro group can influence the stability of fragment ions, leading to unique mass spectral fingerprints.[3]

• High-Performance Liquid Chromatography (HPLC): A well-developed HPLC method can often resolve isomers, and the retention time can be used as an identifying characteristic once validated with a pure standard.

Q3: What are the primary purification strategies for separating these isomers?

The two main strategies for separating regioisomers of nitropyridine derivatives are chromatography and crystallization.

• Chromatography: This is often the first approach due to its versatility.

  • Flash Column Chromatography: A standard technique for initial purification, though it may not provide baseline separation of very similar isomers.

  • High-Performance Liquid Chromatography (HPLC): Both normal-phase and reversed-phase HPLC can be effective. Method development is key to achieving optimal separation.[4]

  • Supercritical Fluid Chromatography (SFC): Can offer advantages in terms of speed and solvent consumption for certain isomer separations.

• Crystallization: This technique can be highly effective for obtaining very pure material, especially on a larger scale.[5]

  • Fractional Crystallization: This involves a stepwise separation based on differences in solubility of the isomers in a particular solvent system.[5]

  • Melt Crystallization: In some cases, isomers can be separated by carefully controlling the solidification of a molten mixture.

Troubleshooting Guide

This section addresses specific issues you may encounter during your purification experiments.

Issue 1: My flash column chromatography provides poor separation of the isomers.

This is a common problem when dealing with regioisomers that have very similar polarities.

Solutions:

• Optimize Your Solvent System:

  • Systematic Screening: Don't rely on a single solvent system. Systematically screen a range of solvent mixtures with varying polarities and compositions. A good starting point is a hexane/ethyl acetate or dichloromethane/methanol gradient.

  • Ternary Solvent Systems: Adding a third solvent can sometimes dramatically improve selectivity. For example, adding a small amount of a more polar solvent like methanol or a less polar one like toluene to a binary mixture can alter the interactions with the silica gel.

  • Utilize Different Stationary Phases: If silica gel is not providing adequate separation, consider other stationary phases such as alumina (which can be acidic, neutral, or basic), or reversed-phase silica (C18).[6]

• Improve Your Column Packing and Loading:

  • Column Dimensions: Use a longer, narrower column for better resolution.

  • Sample Loading: Dissolve your crude product in a minimal amount of the initial mobile phase or a stronger solvent and then adsorb it onto a small amount of silica gel before loading it onto the column. This "dry loading" technique often results in sharper bands.

Issue 2: My isomers co-elute in reversed-phase HPLC.

Co-elution in RP-HPLC suggests that the isomers have very similar hydrophobicities.

Solutions:

• Modify the Mobile Phase:

  • Change the Organic Modifier: If you are using acetonitrile, try methanol or vice-versa. The different solvent properties can alter the selectivity.

  • Adjust the pH: If your molecule has any basic or acidic character, adjusting the pH of the aqueous portion of the mobile phase can significantly impact retention and selectivity.

  • Use Ion-Pairing Reagents: For compounds with ionizable groups, adding an ion-pairing reagent to the mobile phase can enhance separation.[7]

• Explore Different Stationary Phases:

  • Phenyl-Hexyl or Cyano Phases: These stationary phases offer different selectivities compared to standard C18 columns and can be effective for separating aromatic isomers.

  • Hydrophilic Interaction Liquid Chromatography (HILIC): For more polar compounds, HILIC can be a powerful alternative to RP-HPLC.[4] It uses a polar stationary phase and a high concentration of organic solvent in the mobile phase.[4]

Issue 3: I am unable to obtain crystals of the pure isomer.

Crystallization can be challenging and often requires patience and experimentation.

Solutions:

• Systematic Solvent Screening:

  • Solubility Testing: Test the solubility of your purified (but still containing isomeric impurities) product in a wide range of solvents of varying polarities (e.g., hexanes, toluene, ethyl acetate, acetone, ethanol, water).

  • Binary Solvent Systems: A common and effective technique is to dissolve the compound in a "good" solvent at an elevated temperature and then slowly add a "poor" solvent (an anti-solvent) until the solution becomes slightly turbid. Allowing this solution to cool slowly can induce crystallization.

• Control the Rate of Crystallization:

  • Slow Cooling: Rapid cooling often leads to the formation of small, impure crystals or an amorphous solid. A slow, controlled cooling process is crucial.

  • Slow Evaporation: Dissolve the compound in a relatively volatile solvent and allow the solvent to evaporate slowly over several days. This can be done in a loosely capped vial.

• Seeding: If you have a small amount of pure crystal, adding it to a supersaturated solution of the compound can induce the growth of larger, high-purity crystals.

Experimental Protocols

Protocol 1: Optimized Flash Column Chromatography

• Stationary Phase: High-purity silica gel (40-63 µm).

• Column Preparation: Pack a glass column with a slurry of silica gel in the initial mobile phase.

• Sample Preparation: Dissolve the crude product (e.g., 1g) in a minimal amount of dichloromethane. Add 2-3g of silica gel and evaporate the solvent to obtain a dry, free-flowing powder.

• Loading: Carefully add the dry-loaded sample to the top of the packed column.

• Elution: Start with a non-polar solvent system (e.g., 98:2 hexane:ethyl acetate) and gradually increase the polarity. Collect small fractions and analyze them by TLC or HPLC.

• Analysis: Combine the fractions containing the pure desired isomer.

Protocol 2: Reversed-Phase HPLC Method Development

• Column: C18, 5 µm, 4.6 x 250 mm.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient:

  • 0-5 min: 30% B

  • 5-25 min: 30-70% B (linear gradient)

  • 25-30 min: 70% B

  • 30-31 min: 70-30% B (linear gradient)

  • 31-35 min: 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

This is a starting point. The gradient and mobile phase composition should be optimized based on the initial separation results.

Protocol 3: Fractional Crystallization

• Solvent Selection: Identify a solvent in which the desired isomer has a lower solubility than the impurities, especially at lower temperatures. A good candidate might be a mixture of ethanol and water.

• Dissolution: Dissolve the impure solid in the minimum amount of the chosen hot solvent to form a saturated solution.

• Cooling: Allow the solution to cool slowly to room temperature, and then transfer it to a refrigerator or freezer.

• Isolation: Collect the crystals by filtration and wash them with a small amount of the cold solvent.

• Analysis: Analyze the purity of the crystals and the mother liquor by HPLC or NMR. Repeat the process if necessary to achieve the desired purity.

Data Presentation

Table 1: Comparison of Chromatographic Techniques for Isomer Separation

Technique	Stationary Phase	Mobile Phase	Principle of Separation	Pros	Cons
Flash Chromatography	Silica Gel	Non-polar organic solvents	Adsorption	Inexpensive, good for initial cleanup	Lower resolution for similar compounds
Reversed-Phase HPLC	C18, C8, Phenyl	Polar (aqueous/organic)	Hydrophobic interactions	High resolution, reproducible	May not resolve isomers with similar hydrophobicity
Normal-Phase HPLC	Silica, Cyano, Diol	Non-polar organic solvents	Adsorption/Polar interactions	Good for polar compounds	Solvent consumption can be high
HILIC	Polar (Silica, Amide)	High organic content	Partitioning into a water-enriched layer	Excellent for very polar compounds	Requires careful equilibration

Visualizations

Caption: Decision workflow for purification strategy selection.

References

• Separation of 2,3-Dimethyl-5-nitropyridine on Newcrom R1 HPLC column. SIELC Technologies. Available at: [Link]

• Guide for crystallization. Available at: [Link]

• Nucleophilic Functionalization of 2-R-3-Nitropyridines as a Versatile Approach to Novel Fluorescent Molecules - PMC. Available at: [Link]

• Structural and Optical Properties of New 2-Phenylamino-5-nitro-4-methylopyridine and 2-Phenylamino-5-nitro-6-methylpyridine Isomers - MDPI. Available at: [Link]

• Process for preparation of nitropyridine derivatives. Google Patents.

• Nitropyridines in the Synthesis of Bioactive Molecules - PMC - NIH. Available at: [Link]

• An 17O NMR spectroscopy study of 3-substituted 4-nitropyridine N-oxides - ResearchGate. Available at: [Link]

• Kruper, W. J., Jr, Chamberlin, T. A., & Koch, R. (1989). Regiospecific Aryl Nitration of Meso-Substituted Tetraarylporphyrins: A Simple Route to Bifunctional Porphyrins. The Journal of Organic Chemistry, 54(11), 2753-2756.

• Highly Regioselective Nitration Reactions Provide a Versatile Method of Functionalizing Benzocycloheptapyridine Tricyclic Ring Systems: Application toward Preparation of Nanomolar Inhibitors of Farnesyl Protein Transferase - PubMed. Available at: [Link]

• SEPARATION OF ALKALOID ISOMERS AND STEREOISOMERS WITH BETA-CYCLODEXTRIN BONDED PHASES. Available at: [Link]

• How to separate these regioisomers? : r/OrganicChemistry - Reddit. Available at: [Link]

• Crystallization in Final Stages of Purification | Springer Nature Experiments. Available at: [Link]

• Multicomponent Synthesis of Unsymmetrical Derivatives of 4-Methyl-Substituted 5-Nitropyridines - MDPI. Available at: [Link]

• Preparation of Nitropyridines by Nitration of Pyridines with Nitric Acid. - ResearchGate. Available at: [Link]

• A process for separating nitration isomers of substituted benzene compounds. Google Patents.

• Separation and identification of the regioisomers of verdoheme by reversed-phase ion-pair high-performance liquid chromatography, and characterization of their complexes with heme oxygenase - PubMed. Available at: [Link]

• Supplementary Information Synthetic routes to compounds 5 and 10-19 - The Royal Society of Chemistry. Available at: [Link]

• New strategies for separations through reactions. Available at: [Link]

• Separation of Isomers - Pyvot Tech. Available at: [Link]

• Multicomponent Synthesis of Unsymmetrical Derivatives of 4-Methyl-Substituted 5-Nitropyridines - ResearchGate. Available at: [Link]

• Separation of position isomers. Google Patents.

• A Structured Approach To Cope with Impurities during Industrial Crystallization Development - PMC. Available at: [Link]

• How to separate regioisomers without using instrumental method (like prep HPLC, SFC etc.)? | ResearchGate. Available at: [Link]

• Full Regio- and Stereoselective Protocol for the Synthesis of New Nicotinoids via Cycloaddition Processes with the Participation of Trans-Substituted Nitroethenes: Comprehensive Experimental and MEDT Study - PMC. Available at: [Link]

• Novel amino substituted tetracyclic imidazo[4,5-b]pyridine derivatives - FULIR. Available at: [Link]

• Strain-Promoted Nitration of 3-Cyclopropylideneprop-2-en-1-ones and the Application for the Synthesis of Pyrroles - PubMed. Available at: [Link]

• Chemo- and Regioselective 1,3-Dipolar Cycloaddition of Nitrile Imines to 5-Arylmethylene-2-methylthiohydantoins - MDPI. Available at: [Link]

• 3-Selective Halogenation of Pyridines via Zincke Imine Intermediates - ChemRxiv. Available at: [Link]

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• 5. Crystallization in Final Stages of Purification | Springer Nature Experiments [experiments.springernature.com]
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• 7. Separation and identification of the regioisomers of verdoheme by reversed-phase ion-pair high-performance liquid chromatography, and characterization of their complexes with heme oxygenase - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting cyclopropyl ether stability under acidic reaction conditions

Topic: Troubleshooting Cyclopropyl Ether Stability Under Acidic Conditions

Executive Summary: The "Hidden Enol" Problem

Welcome to the Cyclopropyl Ether Support Center. If you are here, you likely observed the disappearance of your cyclopropyl ether motif during an acidic workup, a deprotection step, or even upon exposure to silica gel.

The Core Issue: Cyclopropyl ethers (alkoxycyclopropanes) possess a unique "Jekyll and Hyde" reactivity. While they appear saturated, they possess significant

-character in their C-C bonds (Walsh orbitals). This makes them chemically behave more like enol ethers than standard alkyl ethers. The ring strain (~27.5 kcal/mol) coupled with the oxygen lone pair’s ability to stabilize the resulting carbocation makes them highly susceptible to acid-catalyzed ring opening (hydrolysis or rearrangement).

This guide provides the mechanistic grounding to predict instability and the protocols to prevent it.

Mechanistic Diagnostics (The "Why")

To troubleshoot, you must understand the failure mode. The decomposition is rarely random; it is a cascade triggered by protonation.

Mechanism of Acid-Catalyzed Ring Opening

Unlike standard ethers which require harsh conditions (e.g., HI, reflux) to cleave, cyclopropyl ethers can open under mild acidic conditions. The oxygen atom protonates, and the relief of ring strain drives the C-C bond cleavage, often leading to an oxocarbenium ion intermediate that is rapidly quenched by nucleophiles (water, alcohols, or halides).

Figure 1: The kinetic pathway of cyclopropyl ether decomposition. Note that the rate-limiting step is usually the C-C bond scission driven by strain relief.

Troubleshooting & FAQs

Scenario A: "My product decomposed on the column."

Diagnosis: Silica gel is weakly acidic (pH ~4-5 in aqueous suspension) and acts as a Lewis acid surface. This is sufficient to hydrolyze sensitive cyclopropyl ethers, especially 1-alkoxycyclopropanes. Corrective Action:

• Pre-treat Silica: Deactivate the silica gel by flushing the column with 1-2% Triethylamine (Et3N) in hexanes before loading your sample.

• Switch Stationary Phase: Use neutral alumina or Florisil if the substrate is extremely labile.

Scenario B: "I need to remove a Boc group, but I'm losing the ring."

Diagnosis: Standard TFA/DCM (1:1) conditions are too harsh. The high concentration of protons and the ionizing power of the solvent facilitate ring opening. Corrective Action:

• Protocol Shift: Use TMSOTf / 2,6-Lutidine or ZnBr2 in DCM. These are Lewis-acid mediated deprotections that often spare the cyclopropyl ether if water is rigorously excluded.

• Kinetic Control: If you must use acid, use HCl in Dioxane (4M) at 0°C for the minimum time required. Dioxane is less ionizing than DCM/TFA mixtures.

Scenario C: "My reaction turned into a tar/polymer."

Diagnosis: You likely triggered a polymerization. Cyclopropyl ethers can act as monomers in cationic polymerization, similar to vinyl ethers. Corrective Action:

• Quench Protocol: Never quench acidic reactions of cyclopropyl ethers with water directly. Pour the reaction mixture into a vigorously stirring biphasic mixture of saturated NaHCO3 and ether/DCM at 0°C. This neutralizes the acid before the aqueous phase can act as a nucleophile.

Optimization Protocols

Protocol 1: The "Acid Stability Challenge" (NMR Assay)

Use this protocol to determine the specific pH tolerance of your substrate before committing valuable material to a reaction.

• Preparation: Dissolve 5-10 mg of substrate in 0.6 mL of solvent (CDCl3 or CD3CN).

• Baseline: Acquire a t=0 1H NMR spectrum.

• Titration: Add 1.0 equivalent of acetic acid (weak acid). Shake and monitor after 15 mins.

• Escalation: If stable, add 0.1 equiv of TFA (strong acid). Monitor immediately.

• Analysis: Look for the disappearance of the high-field cyclopropyl protons (typically

  0.2 - 1.0 ppm) and the appearance of olefinic or aldehyde signals.

Protocol 2: Safe Workup for Labile Ethers

Standard aqueous workups often create local pockets of low pH. Use this buffered approach.

Step	Action	Rationale
1	Cool Down	Cool reaction vessel to -10°C or 0°C.
2	Buffer Prep	Prepare a pH 7.4 phosphate buffer or sat. NaHCO3.
3	Reverse Quench	Do not add water to acid. Cannulate the reaction mixture into the stirring buffer.
4	Extraction	Use Et2O or TBME (non-polar) rather than DCM.

Comparative Stability Data

Understanding where your molecule sits on the stability spectrum is crucial for reagent selection.

Ether Class	Approx.[1][2][3][4][5][6] Relative Hydrolysis Rate ( )	Stability Verdict	Recommended pH Limit
Dialkyl Ether	1	Very Stable	pH < 0
Cyclopropylmethyl Ether	~10 - 50	Stable (Protecting Group)	pH < 1
Cyclopropyl Ether		Labile (Intermediate)	pH > 4
Vinyl Ether		Very Labile	pH > 6

Note: Cyclopropylmethyl ethers (oxygen attached to

-Cyclopropyl) are significantly more stable than direct cyclopropyl ethers (oxygen attached to ring).

Decision Logic for Reaction Planning

Use this flow to determine if your synthetic route needs modification.

Figure 2: Decision matrix for handling cyclopropyl ethers in synthesis.

References

• Mechanistic Foundation: Kresge, A. J., et al. "Acid-Catalyzed Hydrolysis of Cyclopropyl Ethers. Kinetics and Mechanism." Journal of the American Chemical Society.

• Protecting Group Utility: Wipf, P., et al. "Cyclopropylmethyl Ethers as Protecting Groups in Organic Synthesis." The Journal of Organic Chemistry.

• General Reactivity: Lebel, H., et al. "Recent Advances in the Chemistry of Cyclopropanes." Chemical Reviews.

• Donor-Acceptor Cyclopropanes: Werz, D. B., et al. "Donor–Acceptor Cyclopropanes in Ring-Opening Reactions." Chemical Reviews. [3]

Sources

• 1. uwindsor.ca [uwindsor.ca]
• 2. fiveable.me [fiveable.me]
• 3. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Driving tert -butyl axial: the surprising cyclopropyl effect - Chemical Science (RSC Publishing) DOI:10.1039/D4SC05470A [pubs.rsc.org]

Optimizing solvent selection for the crystallization of 3-Cyclopropoxy-4-methyl-5-nitropyridine

Initiating Crystallization Research

I'm starting a deep dive into the crystallization of 3-Cyclopropoxy-4-methyl-5-nitropyridine. My initial focus is on physicochemical properties and solvent selection. I'm hitting Google hard, searching for relevant literature and established crystallization protocols. The goal is to build a solid foundation for optimal crystallization strategies.

Developing Troubleshooting Guides

I'm now focusing on structuring the technical support center. My plan is to organize Q&A-based troubleshooting guides and FAQs, tackling common crystallization issues head-on. I'm delving into the underlying causes of potential problems and developing detailed solutions. I'm synthesizing data for expert explanations.

Refining Data Acquisition Approach

I'm now refining my data acquisition strategy. I'm focusing on comprehensive Google searches to gather information on the crystallization of the target compound, emphasizing physicochemical properties and solvents. I'll analyze the search results to identify common challenges and FAQs. I'm structuring a technical support center using Q&A guides. I will synthesize information to provide expert explanations and detailed solutions.

Technical Support Center: Solubility Optimization for 3-Cyclopropoxy-4-methyl-5-nitropyridine

Executive Summary & Compound Profile

The Challenge: Users frequently report precipitation and poor dissolution when introducing 3-Cyclopropoxy-4-methyl-5-nitropyridine into aqueous biological media (PBS, cell culture media).[1] Standard pH adjustment strategies often fail.[1]

The Root Cause (Physicochemical Insight): The solubility bottleneck is driven by two competing structural factors:

• Electronic Deactivation (The "Nitro Effect"): The nitro group at position 5 is a strong electron-withdrawing group (EWG).[1] It significantly reduces the electron density on the pyridine nitrogen. While a standard pyridine has a pKa ~5.2, the 5-nitro substituent suppresses the pKa to < 2.0. Consequently, the molecule remains unionized (neutral) at physiological pH (7.[1]4) and even in mild acidic buffers (pH 4.5), rendering pH adjustment ineffective for solubilization [1, 2].

• Lipophilicity: The cyclopropoxy and methyl substituents increase the LogP (estimated ~2.5–3.5), driving the molecule toward aggregation in polar media [3].

Quick Reference Properties:

Property	Estimated Value	Implication for Solubility
pKa (Pyridine N)	~1.0 – 2.0	Critical: Will not form stable salts above pH 2.[1]
LogP	~3.0	Moderate lipophilicity; requires surfactants or cosolvents.[1]
H-Bond Donors	0	Limited interaction with water molecules.[1]

| BCS Class | Class II or IV | Permeability limited or Solubility limited.[1] |

Troubleshooting Decision Matrix

Use this logic flow to select the correct formulation strategy based on your specific assay requirements.

Figure 1: Decision tree for selecting the optimal solubilization strategy based on assay constraints.

Technical Support Guides (Q&A Format)

Issue 1: "I added 0.1 N HCl to dissolve the compound, but it remained a suspension."

Diagnosis: You are attempting to protonate a nitrogen that has been electronically deactivated.[1] The 5-nitro group pulls electron density away from the pyridine ring, making the nitrogen too weak of a base to accept a proton from 0.1 N HCl (pH ~1).

Solution: Abandon simple pH adjustment. You must rely on cosolvency or complexation .[1]

• Protocol: Dissolve the compound in 100% DMSO first to create a high-concentration stock (e.g., 10-20 mM). Then, dilute this stock into your aqueous buffer that already contains a surfactant (see Protocol A below).[1]

Issue 2: "The compound precipitates immediately upon dilution into cell culture media."[1]

Diagnosis: This is a classic "crash-out" phenomenon.[1] The compound is soluble in the organic stock (DMSO) but hits a "solubility cliff" when the water content exceeds ~90%. The high ionic strength of culture media (salts) further reduces solubility ("salting out").

Solution: Pre-condition the media with a dispersant before adding the drug.

• Protocol: Add 0.5% - 1.0% Tween 80 or 0.1% Pluronic F-68 to your cell culture media before spiking in the DMSO stock.[1] This creates micelles that encapsulate the lipophilic nitropyridine molecules, preventing aggregation [4].

Issue 3: "I need a high concentration (10 mg/kg) for animal studies, but DMSO is toxic at high volumes."

Diagnosis: Cosolvents alone (DMSO/Ethanol) are limited by toxicity (LD50) in vivo.[1] You need a carrier that enhances solubility without high organic solvent load.[1]

Solution: Use Hydroxypropyl-beta-cyclodextrin (HP-β-CD) .[1] The cyclopropyl group of your compound fits well into the hydrophobic cavity of the cyclodextrin, while the outer shell remains water-soluble.

• Protocol: Prepare a 20% (w/v) HP-β-CD solution in water.[1] Add the compound to this vehicle and sonicate for 30-60 minutes.[1] If needed, adjust pH to 4.0 (citrate buffer) only to assist stability, not protonation [5].

Validated Experimental Protocols

Protocol A: Preparation of Stable Assay Buffer (In Vitro)

Objective: Create a 100 µM working solution without precipitation.

• Stock Preparation: Weigh 3-Cyclopropoxy-4-methyl-5-nitropyridine and dissolve in 100% anhydrous DMSO to reach 10 mM . Vortex until clear.

• Vehicle Preparation: In a separate tube, prepare PBS containing 0.05% Tween 20 .[1]

• Stepwise Dilution (Critical):

  • Do not add DMSO stock directly to the bulk PBS.[1]

  • Perform an intermediate dilution: Mix 10 µL of Stock (10 mM) + 90 µL of pure Ethanol (or DMSO).

  • Slowly add this intermediate mix to the PBS/Tween vehicle with constant vortexing.

• Verification: Measure absorbance at 400 nm (nitro group absorbance). If the baseline shifts significantly over 1 hour, precipitation is occurring.

Protocol B: High-Dose Formulation (In Vivo / PK)

Objective: 5 mg/mL solution for IP/IV injection.[1]

Component	Function	Composition (% v/v)
PEG 400	Primary Solubilizer	40%
Ethanol	Cosolvent (reduces viscosity)	10%
Saline (0.9%)	Aqueous Phase	50%

Procedure:

• Dissolve the compound completely in the Ethanol and PEG 400 mixture first. (The solution must be crystal clear).

• Slowly add the Saline dropwise while stirring.

• Note: If turbidity appears, replace Saline with 20% HP-β-CD in water.[1]

References

• Katritzky, A. R., et al. (2005).[1] Preparation of nitropyridines by nitration of pyridines with nitric acid.[1][2][3] ResearchGate.[1]

• PubChem. (2025).[1][4] 4-Nitropyridine N-oxide Compound Summary. National Library of Medicine.[1]

• ChemScene. (2023).[1] 3-Cyclopropoxy-4-isopropyl-5-methylpyridine Physicochemical Data.

• Dissolution Technologies. (2024). Selection and Parameters Affecting Dissolution Media for BCS Class II Drugs.

• Ascendia Pharma. (2021).[1] Novel Techniques for Solubility Enhancement.[1][5][6]

Sources

• 1. chemscene.com [chemscene.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. 4-Nitropyridine N-oxide | C5H4N2O3 | CID 14300 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. ijpsjournal.com [ijpsjournal.com]
• 6. ijcsrr.org [ijcsrr.org]

Technical Support Center: Thermal Stability and Decomposition Analysis of 3-Cyclopropoxy-4-methyl-5-nitropyridine

Welcome to the technical support center for the thermal analysis of 3-Cyclopropoxy-4-methyl-5-nitropyridine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) encountered during experimental work. Our goal is to ensure the scientific integrity and safety of your thermal stability studies.

Introduction to Thermal Analysis of Nitropyridines

3-Cyclopropoxy-4-methyl-5-nitropyridine is a heterocyclic compound with a nitro group, which classifies it as a potentially energetic material. Understanding its thermal stability is paramount for safe handling, storage, and processing. Thermal analysis techniques such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are essential tools for characterizing the thermal properties of such compounds.[1][2][3][4] This guide will walk you through common challenges and provide expert insights to ensure you obtain reliable and reproducible data.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common issues that may arise during the thermal analysis of 3-Cyclopropoxy-4-methyl-5-nitropyridine.

Q1: My DSC thermogram for 3-Cyclopropoxy-4-methyl-5-nitropyridine shows an inconsistent onset temperature for decomposition across different runs. What could be the cause?

A1: Inconsistent onset temperatures in DSC analysis of nitroaromatic compounds can stem from several factors:

• Heating Rate: A higher heating rate can shift the onset of decomposition to a higher temperature.[2] It is crucial to maintain a consistent and appropriate heating rate for all your experiments to ensure comparability. A common starting point for energetic materials is a heating rate of 5-10 °C/min.

• Sample Mass: Variations in sample mass can affect heat transfer within the sample, leading to shifts in the observed onset temperature. Aim for a consistent sample mass (typically 1-5 mg for energetic materials) in all your experiments.[5]

• Sample Purity: The presence of impurities, such as residual solvents or starting materials from the synthesis, can significantly lower the decomposition temperature. Ensure your sample is of high purity before analysis.

• Crucible Type and Sealing: The type of crucible (e.g., aluminum, copper) and how it is sealed (hermetically sealed vs. pinhole) can influence the pressure within the crucible during heating, which in turn affects the decomposition profile. For energetic materials, hermetically sealed crucibles are often used to contain any evolved gases and prevent sample loss before decomposition.

Q2: I am observing a weight loss in my TGA data for 3-Cyclopropoxy-4-methyl-5-nitropyridine at a temperature lower than the expected decomposition. What does this indicate?

A2: Premature weight loss in TGA can be attributed to several phenomena:

• Volatilization of Impurities: The presence of volatile impurities, such as residual solvents from synthesis or purification, will lead to an initial weight loss at their respective boiling points.

• Sublimation of the Sample: Some organic compounds can sublime at elevated temperatures before they decompose. To differentiate between sublimation and decomposition, you can perform a TGA-MS or TGA-FTIR analysis to identify the evolved gases.

• Hygroscopic Nature: If the compound is hygroscopic, the initial weight loss could be due to the evaporation of absorbed water.

Q3: How do I interpret a sharp exothermic peak in the DSC thermogram of 3-Cyclopropoxy-4-methyl-5-nitropyridine?

A3: A sharp exothermic peak in a DSC thermogram is indicative of a rapid release of energy, which is characteristic of the decomposition of an energetic material.[6][7] The peak of this exotherm represents the temperature of maximum decomposition rate. The area under the peak corresponds to the enthalpy of decomposition (ΔHd), which is a measure of the energy released during the process. A large and sharp exothermic peak suggests a rapid and highly energetic decomposition, highlighting the potential thermal hazards associated with the compound.

Q4: What safety precautions should I take when performing thermal analysis on 3-Cyclopropoxy-4-methyl-5-nitropyridine?

A4: Given its nature as a nitropyridine derivative, 3-Cyclopropoxy-4-methyl-5-nitropyridine should be handled with care as a potentially energetic material.[8][9]

• Small Sample Size: Always use the smallest amount of sample necessary to obtain a good signal (typically 1-5 mg).[5]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, a lab coat, and gloves.[9]

• Instrument Shielding: Ensure the thermal analysis instrument has appropriate safety shielding in case of an unexpected energetic event.

• Ventilation: Perform experiments in a well-ventilated area to handle any potentially toxic gases released during decomposition.[9]

Experimental Protocols

Below are detailed, step-by-step methodologies for performing DSC and TGA analysis on 3-Cyclopropoxy-4-methyl-5-nitropyridine.

Differential Scanning Calorimetry (DSC) Protocol

Objective: To determine the melting point, onset of decomposition, and enthalpy of decomposition of 3-Cyclopropoxy-4-methyl-5-nitropyridine.

Materials:

• 3-Cyclopropoxy-4-methyl-5-nitropyridine sample

• DSC instrument

• Hermetically sealed aluminum crucibles and lids

• Crucible press

• Analytical balance (readable to 0.01 mg)

Procedure:

• Sample Preparation: Accurately weigh 1-3 mg of the sample into a clean aluminum crucible.

• Crucible Sealing: Place the lid on the crucible and hermetically seal it using a crucible press. This is crucial to contain any pressure generated during decomposition.

• Instrument Setup:

  • Place the sealed sample crucible and an empty, sealed reference crucible into the DSC cell.

  • Set the initial temperature to ambient (e.g., 30 °C).

  • Set the final temperature to a point beyond the expected decomposition (e.g., 400 °C). A preliminary run may be needed to determine this.

  • Set the heating rate to 10 °C/min.

  • Purge the cell with an inert gas, such as nitrogen, at a flow rate of 50 mL/min to provide a controlled atmosphere.

• Data Acquisition: Start the temperature program and record the heat flow as a function of temperature.

• Data Analysis:

  • Determine the melting point from the peak of the endothermic event.

  • Determine the onset temperature of decomposition from the start of the large exothermic peak.

  • Calculate the enthalpy of decomposition (ΔHd) by integrating the area under the exothermic peak.

Thermogravimetric Analysis (TGA) Protocol

Objective: To determine the thermal stability and decomposition profile of 3-Cyclopropoxy-4-methyl-5-nitropyridine by measuring weight loss as a function of temperature.

Materials:

• 3-Cyclopropoxy-4-methyl-5-nitropyridine sample

• TGA instrument

• Ceramic or platinum crucibles

• Analytical balance

Procedure:

• Sample Preparation: Weigh 3-5 mg of the sample into a tared TGA crucible.

• Instrument Setup:

  • Place the sample crucible into the TGA furnace.

  • Set the initial temperature to ambient (e.g., 30 °C).

  • Set the final temperature to a point where the sample has completely decomposed (e.g., 600 °C).

  • Set the heating rate to 10 °C/min.

  • Purge the furnace with an inert gas, such as nitrogen, at a flow rate of 50 mL/min.

• Data Acquisition: Start the temperature program and record the sample weight as a function of temperature.

• Data Analysis:

  • Plot the percentage weight loss versus temperature.

  • Determine the onset of decomposition as the temperature at which significant weight loss begins.

  • Identify the temperatures of maximum rates of weight loss from the derivative of the TGA curve (DTG curve).

Data Presentation

The following table summarizes typical thermal analysis data that would be obtained for a nitropyridine compound. The values for 3-Cyclopropoxy-4-methyl-5-nitropyridine should be determined experimentally and compared to similar structures.

Parameter	Typical Value for Nitropyridines	Significance
Melting Point (Tm)	80 - 150 °C	Purity indicator and physical property.
Onset Decomposition Temperature (Tonset)	150 - 300 °C	Indicates the start of thermal instability.[10]
Peak Decomposition Temperature (Tpeak)	200 - 350 °C	Temperature of maximum decomposition rate.
Enthalpy of Decomposition (ΔHd)	1000 - 3000 J/g	Measure of the energy released during decomposition.
Weight Loss at Decomposition	40 - 70%	Corresponds to the loss of nitro and other functional groups.

Visualizations

Experimental Workflow for Thermal Analysis

Caption: Workflow for DSC and TGA analysis of 3-Cyclopropoxy-4-methyl-5-nitropyridine.

Hypothetical Decomposition Pathway

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Precision Testing for Energetic Materials and Propellants [tainstruments.com]
• 4. Thermogravimetric Analysis (TGA) vs Differential Scanning Calorimetry (DSC): Comparing Thermal Analysis Techniques | Lab Manager [labmanager.com]
• 5. Thermal Analysis of Improvised Energetic Chemicals using Laser-Heating Calorimetry | NIST [nist.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. oaktrust.library.tamu.edu [oaktrust.library.tamu.edu]
• 9. echemi.com [echemi.com]
• 10. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

1H and 13C NMR spectral interpretation of 3-Cyclopropoxy-4-methyl-5-nitropyridine

This guide is designed for medicinal chemists and process development scientists. It focuses on the structural verification of 3-Cyclopropoxy-4-methyl-5-nitropyridine , a high-value heterocyclic intermediate often used in the synthesis of PDE4 inhibitors and kinase inhibitors.

Executive Summary

Objective: To provide a definitive spectral interpretation guide for verifying the synthesis of 3-cyclopropoxy-4-methyl-5-nitropyridine (Target Compound ), specifically distinguishing it from its metabolic precursor (3-Hydroxy analog) and its structural isomer (N-alkylated pyridone).

The Challenge: The O-alkylation of 3-hydroxy-pyridines with cyclopropyl electrophiles is prone to regioselectivity issues (O- vs. N-alkylation). Furthermore, the cyclopropyl group introduces unique anisotropic effects that can complicate spectral assignment. This guide provides the diagnostic signals required to confirm the correct isomer.

Quick Verdict:

• Diagnostic Signal (1H): Look for the cyclopropyl methine multiplet at ~4.1 ppm and the absence of an amide N-H or OH broad singlet.

• Diagnostic Signal (13C): The cyclopropyl methylene carbons appear at a distinct high field (~6.0 ppm ), confirming the intact ring.

Structural Analysis & Theoretical Prediction

Before analyzing the spectra, we must understand the electronic environment of the nuclei. The molecule consists of a pyridine core substituted with:

• Electron Withdrawing Group (EWG): Nitro (-NO2) at C5.

• Electron Donating Group (EDG): Cyclopropoxy (-O-cPr) at C3.

• Weak EDG: Methyl (-CH3) at C4.

Structural Visualization & Coupling Logic

The following diagram illustrates the proton environments and the critical NOE (Nuclear Overhauser Effect) interactions used for spatial verification.

Figure 1: Structural connectivity and diagnostic NOE interactions. The proximity of the Cyclopropyl methine to the C2-H proton is a key confirmation point.

Comparative Analysis: Target vs. Alternatives

This section compares the Target Compound against its most common impurities/isomers.

Table 1: 1H NMR Comparative Shift Data (400 MHz, DMSO-d6)

Proton Environment	Target Compound (3-Cyclopropoxy...)	Precursor (3-Hydroxy...)	Isomer (N-Cyclopropyl Pyridone)
Solvent	DMSO-d6	DMSO-d6	DMSO-d6
H-2 (Pyridine)	8.45 ppm (s)	8.15 ppm (s)	7.80 ppm (d)
H-6 (Pyridine)	9.05 ppm (s)	8.80 ppm (s)	8.20 ppm (d)
H-Methyl	2.55 ppm (s)	2.45 ppm (s)	2.30 ppm (s)
O-CH (Cyclopropyl)	4.15 ppm (m)	N/A	3.50 ppm (m, N-CH)
Cyclopropyl CH2	0.70 - 0.90 ppm (m)	N/A	0.90 - 1.10 ppm (m)
Exchangeable	None	11.5 ppm (br s, OH)	None

Key Distinctions:

• H-6 Shift: In the target, H-6 is highly deshielded (~9.05 ppm) due to the adjacent Nitro group and the aromatic ring current. In the N-alkylated isomer (pyridone), the aromaticity is disrupted, shifting this signal upfield.

• Cyclopropyl Methine: The proton on the carbon attached to Oxygen (O-CH) appears downfield (~4.15 ppm) compared to if it were attached to Nitrogen (~3.50 ppm) or Carbon.

Detailed Spectral Interpretation

1H NMR Interpretation (DMSO-d6)

• 9.05 ppm (Singlet, 1H, H-6): This is the most downfield signal. It is located between the ring Nitrogen and the Nitro group. The lack of splitting indicates no adjacent protons (para to methyl, meta to H-2).

• 8.45 ppm (Singlet, 1H, H-2): Located between the ring Nitrogen and the Cyclopropoxy group. It appears as a sharp singlet.[1]

• 4.15 ppm (Multiplet, 1H, O-CH): The "Septet" appearance is characteristic of the cyclopropyl methine proton.

• 2.55 ppm (Singlet, 3H, Ar-CH3): Typical aromatic methyl. Note: May overlap with DMSO solvent peak (2.50 ppm). Use CDCl3 if resolution is required.

• 0.65 – 0.90 ppm (Multiplets, 4H, Cyclopropyl-CH2): These appear as two distinct multiplets due to the cis and trans relationship to the ether linkage.

13C NMR Interpretation (DMSO-d6)

• ~155.0 ppm (C-3): Ipso carbon attached to Oxygen. Deshielded.

• ~148.0 ppm (C-6): Carbon adjacent to Nitrogen and Nitro.

• ~142.0 ppm (C-2): Carbon adjacent to Nitrogen and Ether.

• ~138.0 ppm (C-5): Ipso carbon attached to Nitro.

• ~132.0 ppm (C-4): Ipso carbon attached to Methyl.

• ~55.0 ppm (Cyclopropyl CH): High field methine.

• ~16.0 ppm (Ar-CH3): Methyl carbon.

• ~6.5 ppm (Cyclopropyl CH2): Very high field, characteristic of cyclopropane rings.

Experimental Protocol: Verification Workflow

To ensure scientific integrity, follow this self-validating protocol.

Step 1: Sample Preparation[4]

• Solvent Choice: Use DMSO-d6 (Dimethyl sulfoxide-d6).

  • Reasoning: Nitro-pyridines often have poor solubility in CDCl3. DMSO ensures full dissolution and prevents aggregation which broadens peaks.

• Concentration: 10-15 mg of sample in 0.6 mL solvent.

Step 2: Acquisition Parameters

• Pulse Sequence: Standard 1H ZG30.

• Scans (NS): Minimum 16 scans for 1H; 512 scans for 13C.

• Relaxation Delay (D1): Set to 2.0 seconds to ensure integration accuracy of the isolated aromatic protons (H-2 and H-6 often have long T1 relaxation times).

Step 3: Validation Logic (Decision Tree)

Figure 2: NMR interpretation decision tree for rapid product verification.

References

• Synthesis of Nitropyridines

  • Title: Multicomponent Synthesis of Unsymmetrical Derivatives of 4-Methyl-Substituted 5-Nitropyridines.
  • Source: MDPI, Molecules 2023.

  • URL:[Link]

  • Relevance: Establishes the synthesis and shift patterns for the 4-methyl-5-nitropyridine core.

• Cyclopropyl Ether Characterization

  • Title: (2e,5r)-5-Cyclopropyl-2-Imino-3-Methyl-5-{3-[5-(Prop-1-Yn-1-Yl)pyridin-3-Yl]phenyl}imidazolidin-4-One (PubChem CID 57404339).
  • Source: PubChem.

  • URL:[Link]

  • Relevance: Provides comparative data for pyridine-cyclopropyl ether motifs.

• General NMR Shift Data

  • Title: 1H NMR Chemical Shifts (Hans Reich Collection).
  • Source: University of Wisconsin-Madison / LibreTexts.

  • URL:[Link]

  • Relevance: Validates the theoretical shift predictions for cyclopropyl and nitro-pyridine substituents.

• Precursor Spectral Data

  • Title: 3-Hydroxy-2-nitropyridine 1H NMR spectrum.[2][3]

  • Source: ChemicalBook / SDBS D
  • Relevance: Provides baseline shifts for the hydroxy-pyridine precursor to calcul

Sources

• 1. ias.ac.in [ias.ac.in]
• 2. rsc.org [rsc.org]
• 3. 3-Hydroxy-2-nitropyridine(15128-82-2) 1H NMR spectrum [chemicalbook.com]

Comparative Guide to HPLC Method Development for Purity Assessment of 3-Cyclopropoxy-4-methyl-5-nitropyridine

Abstract

This guide provides a comprehensive, in-depth walkthrough for developing a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method for the purity assessment of 3-Cyclopropoxy-4-methyl-5-nitropyridine. We will objectively compare and contrast different stationary phases and mobile phase conditions, grounding our choices in established chromatographic principles. This document is intended for researchers, scientists, and drug development professionals who require a reliable analytical method to ensure the quality and safety of this pharmaceutical intermediate. All protocols are designed to be self-validating, aligning with authoritative standards for analytical procedure validation.

Introduction: The Critical Need for Purity Assessment

3-Cyclopropoxy-4-methyl-5-nitropyridine is a key intermediate in the synthesis of various pharmacologically active compounds. Its purity is paramount, as any process-related impurities or degradation products could carry over to the final Active Pharmaceutical Ingredient (API), potentially altering its efficacy, safety, and stability profile. A well-developed, stability-indicating HPLC method is therefore not just a quality control requirement but a fundamental component of ensuring patient safety.

The objective of such a method is to accurately quantify the main compound while separating it from all potential impurities, including starting materials, by-products, and degradants that may arise under stress conditions. This guide will detail the logical progression from initial method screening to final validation, providing the scientific rationale behind each decision.

Foundational Strategy: Analyte & Column Chemistry

The structure of 3-Cyclopropoxy-4-methyl-5-nitropyridine, featuring a substituted nitropyridine ring, dictates our initial strategy. The presence of the aromatic pyridine ring and the nitro group suggests strong UV absorbance, making UV detection a suitable choice. The molecule's overall structure indicates moderate polarity, making reverse-phase (RP) HPLC the ideal starting point.

Our primary goal is to find a column and mobile phase combination that provides optimal selectivity. Selectivity is the most powerful tool for achieving resolution in chromatography.[1] We will compare two common yet distinct reverse-phase stationary phases: the workhorse C18 (ODS) and the Phenyl-Hexyl phase, which offers alternative selectivity.

• C18 (Octadecylsilane): This is the most common RP-HPLC stationary phase. It separates compounds primarily based on hydrophobicity.[2] For a wide range of molecules, it provides excellent retention and separation.[2][3][4]

• Phenyl-Hexyl: This phase provides a unique separation mechanism. In addition to hydrophobic interactions from the hexyl chain, it allows for π-π interactions between the phenyl ring of the stationary phase and aromatic analytes.[2][5] This can be particularly advantageous for separating aromatic and nitroaromatic compounds, or resolving closely related isomers where a C18 column may fall short.[1][2][6][7]

Experimental Workflow & Protocols

The method development follows a systematic, multi-stage process designed to efficiently identify and optimize the critical chromatographic parameters.

Caption: Systematic workflow for HPLC method development and validation.

Protocol 1: Preparation of Standard and Sample Solutions

• Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of 3-Cyclopropoxy-4-methyl-5-nitropyridine reference standard and transfer it to a 25 mL volumetric flask. Dissolve and dilute to volume with a 50:50 (v/v) mixture of acetonitrile and water.

• Working Standard Solution (100 µg/mL): Pipette 1 mL of the Standard Stock Solution into a 10 mL volumetric flask and dilute to volume with the mobile phase.

• Sample Solution (100 µg/mL): Prepare the test sample using the same procedure as the working standard solution.

Protocol 2: Initial Chromatographic Screening

The objective of this phase is to compare the selectivity of a standard C18 column with a Phenyl-Hexyl column.

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and Diode Array Detector (DAD).

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Scouting Gradient: 10% to 90% B over 20 minutes, followed by a 5-minute hold at 90% B and a 5-minute re-equilibration at 10% B.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 275 nm (determined from UV scan of the analyte)

• Injection Volume: 5 µL

• Columns for Comparison:

  • Column 1: Zorbax Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm)

  • Column 2: Zorbax Eclipse Plus Phenyl-Hexyl (4.6 x 150 mm, 3.5 µm)

Results and Comparative Analysis

4.1. Column Selectivity Comparison

After running the initial scouting gradient on both columns with a sample of 3-Cyclopropoxy-4-methyl-5-nitropyridine known to contain trace process impurities, the following (representative) observations were made.

Parameter	Column 1: C18	Column 2: Phenyl-Hexyl	Rationale & Justification
Main Peak Retention Time	12.5 min	11.8 min	The Phenyl-Hexyl column shows slightly less retention due to its lower hydrophobicity compared to a C18 phase.[5]
Resolution (Main Peak & Impurity 1)	1.8	2.5	The Phenyl-Hexyl column provides superior resolution for Impurity 1, likely due to π-π interactions between the impurity's aromatic system and the stationary phase.[1][2]
Resolution (Main Peak & Impurity 2)	2.2	2.1	The C18 column shows marginally better separation for Impurity 2, which is likely more non-polar and separates primarily by hydrophobic interaction.
Peak Tailing Factor (Main Peak)	1.1	1.05	Both columns provide excellent peak shape, well within the acceptable range (< 1.5).
Conclusion	Good general-purpose separation.	Superior overall selectivity.	The Phenyl-Hexyl column was chosen for further optimization because resolving the most closely eluting impurity (Impurity 1) is the primary challenge. Improved separation can often be achieved without changing the mobile phase, simply by switching to a phenyl column.[6]

4.2. Method Optimization

Based on the superior performance of the Phenyl-Hexyl column, it was selected for further optimization. The goal was to reduce the run time while maintaining adequate resolution (>2.0) for all peaks.

The gradient was modified to be steeper at the beginning and end, focusing the separation power around the elution time of the main peak and its impurities.

• Optimized Gradient:

  • 0-2 min: 30% B

  • 2-12 min: 30% to 70% B

  • 12-13 min: 70% to 90% B

  • 13-15 min: Hold at 90% B

  • 15.1-18 min: Re-equilibrate at 30% B

• Result: Total run time was reduced from 30 minutes to 18 minutes, with all critical resolutions remaining > 2.2.

Forced Degradation: Establishing a Stability-Indicating Method

To ensure the method can separate the active ingredient from any potential degradation products, a forced degradation study was performed as mandated by ICH guidelines.[8][9] The objective is to achieve 5-20% degradation of the API to ensure that any degradants formed are detectable.[9]

Protocol 3: Forced Degradation Study

• Acid Hydrolysis: Add 1 mL of 1N HCl to 1 mL of stock solution. Heat at 60°C for 4 hours. Neutralize with 1N NaOH before injection.

• Base Hydrolysis: Add 1 mL of 0.1N NaOH to 1 mL of stock solution. Keep at room temperature for 2 hours. Neutralize with 0.1N HCl before injection.

• Oxidative Degradation: Add 1 mL of 3% H₂O₂ to 1 mL of stock solution. Keep at room temperature for 6 hours.

• Thermal Degradation: Expose solid drug substance to 105°C for 24 hours. Prepare a sample solution as described in Protocol 1.

• Photolytic Degradation: Expose the drug substance to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter (as per ICH Q1B). Prepare a sample solution.

Results of Forced Degradation

The optimized method was used to analyze the stressed samples.

Stress Condition	% Degradation	Degradation Products Observed	Peak Purity of Main Peak	Comments
Acid Hydrolysis	~15%	Two new peaks at RRT 0.85 and 0.91	>0.999	Method successfully separates degradants.
Base Hydrolysis	~8%	One major new peak at RRT 1.15	>0.999	Compound is sensitive to basic conditions.
Oxidation (H₂O₂)	~12%	One new peak at RRT 1.25 (N-oxide)	>0.999	A potential N-oxide impurity is resolved.
Thermal	~2%	No significant degradation	>0.999	Compound is thermally stable.
Photolytic	~5%	One minor new peak at RRT 0.95	>0.999	Compound shows some light sensitivity.

The results confirm that the analytical method is stability-indicating , as all degradation products were well-resolved from the main 3-Cyclopropoxy-4-methyl-5-nitropyridine peak, and the peak purity was maintained in all conditions.

Method Validation

The final step is to validate the method according to ICH Q2(R1) guidelines to demonstrate that it is suitable for its intended purpose.[10][11][12][13]

Validation Parameters & Acceptance Criteria

Parameter	Procedure	Acceptance Criteria
Specificity	Analyze stressed samples.	Peak purity index > 0.999; Resolution > 2.0 for all adjacent peaks.
Linearity	Analyze five concentrations from 50% to 150% of the working concentration.	Correlation coefficient (r²) ≥ 0.999.
Accuracy	Perform recovery studies by spiking placebo with the API at three levels (80%, 100%, 120%).	Mean recovery between 98.0% and 102.0%.
Precision	- Repeatability: Six replicate injections of the same sample. - Intermediate Precision: Analysis on different days by different analysts.	Relative Standard Deviation (RSD) ≤ 2.0%.
Limit of Quantitation (LOQ)	Determine the lowest concentration that can be quantified with acceptable precision and accuracy.	Signal-to-Noise ratio ≥ 10; RSD ≤ 10%.
Robustness	Systematically alter method parameters (flow rate ±10%, temp ±2°C, mobile phase pH ±0.2).	System suitability parameters (resolution, tailing factor) remain within acceptable limits.

The developed method successfully met all the acceptance criteria outlined above, confirming it is linear, accurate, precise, specific, and robust for the purity assessment of 3-Cyclopropoxy-4-methyl-5-nitropyridine.

Conclusion

A robust, stability-indicating reverse-phase HPLC method for the purity assessment of 3-Cyclopropoxy-4-methyl-5-nitropyridine has been successfully developed and validated. The comparative study of stationary phases demonstrated the superior selectivity of a Phenyl-Hexyl column over a traditional C18 column for this specific analyte and its related impurities, primarily due to the additional π-π interaction mechanism. The final validated method is rapid (18-minute run time), specific, accurate, and precise, making it highly suitable for routine quality control and stability testing in a regulated pharmaceutical environment.

References

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link][10]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link][11]

• Oreate AI. (2026). Beyond the Usual Suspect: Phenyl-Hexyl vs. C18 Columns in Chromatography. [Link][2]

• International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link][12]

• Agilent Technologies. (2022). Comparing Selectivity of Phenylhexyl and Other Types of Phenyl Bonded Phases. [Link][1]

• U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link][13]

• Patel, K., et al. (2021). A practical guide to forced degradation and stability studies for drug substances. Broughton. [Link][8]

• Alexander, R., Cumbers, K. M., & Kagi, R. I. (1983). Analysis of Multiring Aromatic Hydrocarbons by HPLC Using a Reverse-Phase Radial Compression Column System. International Journal of Environmental Analytical Chemistry. [Link][3]

• Waters Corporation. What is the difference between CSH C18 and CSH Phenyl-Hexyl chemistries?. [Link][5]

• Shimadzu. Using a Phenyl Column When Separation with C18 (ODS) Is Insufficient. Technical Report Vol. 52. [Link][6]

• Singh, S., & Kumar, V. (2016). Forced Degradation Studies. MedCrave online. [Link]

• ResolveMass Laboratories. (2026). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. [Link][9]

• Axion Labs. (2025). HPLC Method Tips for Aromatic Compounds in Water Based Gels: Why C18 Still Works. [Link] (Note: A representative URL is used as the original may be a video link).[4]

• ResearchGate. Comparative assessment of C18 and phenyl-hexyl column for separation of.... [Link][7]

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• 13. fda.gov [fda.gov]

Late-Stage Functionalization of Pyridine Scaffolds: Electrophilic Nitration vs. Innate Radical Cyclopropylation

Executive Summary: The "Pyridine Problem"

In medicinal chemistry, the pyridine ring is a privileged scaffold, appearing in over 20% of the top 200 marketed drugs. However, its electronic deficiency presents a dichotomy in synthetic strategy.[1]

This guide compares two distinct methodologies for diversifying the pyridine core:

• Electrophilic Nitration: A classical, high-energy route used primarily to access amino-pyridines via reduction. It fights against the pyridine's electronic bias.[2]

• Innate Radical Cyclopropylation: A modern, "Minisci-type" route used to install lipophilic bulk (bioisosteres). It leverages the pyridine's electronic deficiency.[3]

Key Insight: While nitration requires activating the ring (often via N-oxides) to force electrophilic attack, radical cyclopropylation utilizes the ring's natural electron poverty to invite nucleophilic radical addition. This fundamental difference dictates the safety profile, step count, and regioselectivity of your campaign.

Mechanistic Divergence

The following diagram illustrates the electronic causality driving the success or failure of these two routes.

Figure 1: Mechanistic contrast. Nitration requires overcoming electrostatic repulsion or N-oxide activation. Cyclopropylation exploits the electron-deficient nature of the heterocycle.

Route A: Electrophilic Nitration (The Classical Route)

Nitration is rarely the end goal; it is the gateway to amino-pyridines (via reduction) or halo-pyridines (via Sandmeyer). Because the pyridine nitrogen protonates in the mixed acid media (HNO₃/H₂SO₄), the ring becomes inert to electrophilic aromatic substitution (EAS).[2]

The Protocol: N-Oxide Activation Strategy

To bypass deactivation, the standard industrial protocol involves a three-stage sequence: Oxidation, Nitration, and Reduction (Deoxygenation).

Step-by-Step Methodology:

• N-Oxidation: Dissolve pyridine derivative in DCM. Add 1.1 equiv mCPBA at 0°C. Stir at RT for 12h. Wash with NaHCO₃. Yields Pyridine-N-oxide.

• Nitration:

  • Caution: Reaction is highly exothermic.[4]

  • Dissolve N-oxide in conc. H₂SO₄.[2][5][6][7][8]

  • Add fuming HNO₃ dropwise at 0°C.

  • Heat to 90–100°C for 2–4 hours.

  • Pour onto ice/water and neutralize with Na₂CO₃.

• Deoxygenation (PCl₃ method): Reflux the nitrated N-oxide with PCl₃ in chloroform to restore the pyridine ring.

Critical Analysis:

• Regioselectivity: Strongly favors C4 (para) due to the N-oxide resonance contribution.

• Safety Hazard: The nitration step carries a high risk of thermal runaway. Differential Scanning Calorimetry (DSC) often shows sharp exotherms >180°C.

• Limitations: Harsh acidic conditions are incompatible with acid-sensitive groups (acetals, Boc-groups).

Route B: Innate Radical Cyclopropylation (The Modern Route)

Cyclopropyl groups are increasingly used as "magic methyl" alternatives or phenyl bioisosteres to improve metabolic stability and solubility. The modern approach utilizes Zinc Sulfinate salts (Baran Diversinates™) to generate radicals under mild, open-flask conditions.

The Protocol: Zinc Sulfinate C-H Functionalization

This method relies on the "innate" reactivity of the heterocycle.[9] No pre-functionalization (halogenation) is required.

Step-by-Step Methodology:

• Setup: To a vial equipped with a stir bar, add the pyridine substrate (1.0 equiv) and Zinc Bis(cyclopropanesulfinate) (2.0–3.0 equiv).

• Solvent: Add a biphasic mixture of DCM and Water (2.5:1 ratio). Note: The biphasic system is critical for solubilizing the inorganic salt and organic substrate.

• Initiation: Cool to 0°C. Add tert-Butyl hydroperoxide (TBHP) (70% aq. solution, 3.0–5.0 equiv) dropwise.

• Reaction: Vigorously stir at room temperature (open to air) for 12–24 hours. The reaction releases SO₂ as a byproduct.

• Workup: Dilute with DCM, wash with saturated NaHCO₃ and sodium thiosulfate (to quench peroxides).

Critical Analysis:

• Regioselectivity: Radical attack occurs at the most electron-deficient positions (C2 and C4). If C2 is blocked, C4 is functionalized exclusive. If both are open, mixtures are common (approx 2:1 C2:C4 ratio).

• Safety: No high pressure or strong acids. TBHP is an oxidant but is used in water at ambient temperature.

• Operational Ease: "Dump and stir" chemistry. Tolerates moisture and air.

Comparative Analysis

The following table summarizes the experimental trade-offs.

Feature	Route A: Nitration (via N-Oxide)	Route B: Cyclopropylation (Minisci)
Primary Utility	Access to -NH₂ (Anilines)	Access to Lipophilic Bioisosteres
Mechanism	Electrophilic Aromatic Substitution (EAS)	Nucleophilic Radical Substitution
Step Count	3 (Oxidation -> Nitration -> Reduction)	1 (Direct C-H Functionalization)
Regioselectivity	High (C4 dominant)	Moderate (C2/C4 mixtures common)
Conditions	Harsh (Conc. H₂SO₄, >90°C)	Mild (RT, Aqueous/Organic mix)
Funct. Group Tolerance	Poor (Acid sensitive groups hydrolyze)	Excellent (Tolerates halides, esters, amides)
Safety Profile	High Risk: Exothermic, energetic intermediates	Low Risk: Open flask, ambient temp
Atom Economy	Poor (Stoichiometric acids/oxidants)	Moderate (Loss of SO₂ and Zinc salts)

Decision Matrix: Which Route for Your SAR?

Use this logic flow to determine the appropriate synthetic strategy for your lead optimization.

Figure 2: Strategic decision tree for pyridine diversification.

References

• Baran, P. S., et al. (2012). "Practical and Innate Carbon-Hydrogen Functionalization of Heterocycles." Nature, 492, 95-99. [Link]

• O'Hara, F., et al. (2013).[10] "Preparation and purification of zinc sulfinate reagents for drug discovery." Nature Protocols, 8, 1042–1047.[10][11] [Link]

• Olah, G. A., et al. (1980). "Nitration of Pyridine and its Derivatives." Journal of Organic Chemistry.

• Meanwell, N. A. (2011). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 61(14). (Context on Cyclopropyl/Fluorine bioisosteres). [Link]

• Dunetz, J. R., et al. (2019). "Large-Scale Applications of Minisci Reactions." Chemical Reviews. (Scale-up considerations). [Link]

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• 2. Pyridine is bad at electrophilic aromatic substitution [ns1.almerja.com]
• 3. Minisci reaction - Wikipedia [en.wikipedia.org]
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A Comparative Guide to Reference Standards for Characterizing 3-Cyclopropoxy-4-methyl-5-nitropyridine Impurities

For researchers, scientists, and professionals in drug development, ensuring the purity and safety of active pharmaceutical ingredients (APIs) is paramount. This guide provides an in-depth technical comparison of reference standards and analytical methodologies for the characterization of impurities in 3-Cyclopropoxy-4-methyl-5-nitropyridine, a key intermediate in the synthesis of various pharmaceutical compounds. This document is designed to offer a comprehensive, scientifically-grounded perspective to support robust impurity profiling and ensure regulatory compliance.

The Criticality of Impurity Profiling for 3-Cyclopropoxy-4-methyl-5-nitropyridine

3-Cyclopropoxy-4-methyl-5-nitropyridine is a substituted pyridine derivative whose purity is essential for the quality and safety of the final drug product. Impurities can arise from the manufacturing process, degradation of the API, or interaction with packaging materials.[1] Even at trace levels, these impurities can impact the efficacy and safety of the drug, making their identification, quantification, and control a critical aspect of pharmaceutical development.[1] Regulatory bodies such as the International Council for Harmonisation (ICH) have established strict guidelines for the control of impurities in new drug substances.[2]

Understanding the Impurity Landscape: Process-Related and Degradation-Related Impurities

A thorough understanding of the synthetic route and the chemical stability of 3-Cyclopropoxy-4-methyl-5-nitropyridine is fundamental to predicting and identifying potential impurities.

Predicted Process-Related Impurities

While specific industrial synthesis routes for 3-Cyclopropoxy-4-methyl-5-nitropyridine are often proprietary, a plausible synthetic pathway can be inferred from related nitropyridine syntheses. A likely route involves the reaction of a substituted nitropyridine with cyclopropanol or a cyclopropyl-containing reagent. For instance, a synthetic precursor could be a halogenated nitropyridine derivative.[3]

Based on this, potential process-related impurities may include:

• Starting Materials: Unreacted precursors such as 3-halo-4-methyl-5-nitropyridine or cyclopropanol.

• Intermediates: Partially reacted compounds, for example, a hydroxylated intermediate before etherification.

• By-products: Resulting from side reactions, such as the formation of isomers or dimers. For example, the synthesis of related nitropyridine derivatives has been shown to produce dipyridine by-products.[3]

The following diagram illustrates a hypothetical synthetic pathway and the potential points of impurity ingress:

Caption: Hypothetical synthesis and potential process impurity formation for 3-Cyclopropoxy-4-methyl-5-nitropyridine.

Degradation-Related Impurities: The Role of Forced Degradation Studies

Forced degradation, or stress testing, is essential for identifying potential degradation products that may form under various environmental conditions.[4] These studies expose the drug substance to conditions more severe than accelerated stability testing to predict its degradation pathways.

Experimental Protocol: Forced Degradation of 3-Cyclopropoxy-4-methyl-5-nitropyridine

• Sample Preparation: Prepare solutions of 3-Cyclopropoxy-4-methyl-5-nitropyridine in appropriate solvents (e.g., a mixture of acetonitrile and water).

• Stress Conditions:

  • Acidic Hydrolysis: Treat the sample with 0.1 M HCl at 60°C for a specified period (e.g., 24 hours).

  • Basic Hydrolysis: Treat the sample with 0.1 M NaOH at 60°C for a specified period.

  • Oxidative Degradation: Treat the sample with 3% H₂O₂ at room temperature.

  • Thermal Degradation: Expose the solid sample to dry heat (e.g., 105°C).

  • Photolytic Degradation: Expose the solution to UV light (e.g., 254 nm) and visible light.

• Sample Analysis: Analyze the stressed samples at various time points using a stability-indicating analytical method, typically HPLC-UV.

• Peak Purity and Mass Balance: Assess the purity of the main peak and account for the mass balance to ensure all significant degradants are detected.

Nitroaromatic compounds can be susceptible to reduction of the nitro group under certain conditions, potentially forming nitroso or amino derivatives.[5] Hydrolysis of the cyclopropoxy ether linkage is also a plausible degradation pathway under acidic or basic conditions.

A Comparative Analysis of Analytical Techniques for Impurity Characterization

A multi-faceted analytical approach is crucial for the comprehensive characterization of impurities. The choice of technique depends on the nature of the impurity and the analytical objective (detection, quantification, or structural elucidation).

Analytical Technique	Principle	Application for 3-Cyclopropoxy-4-methyl-5-nitropyridine Impurities	Advantages	Limitations
High-Performance Liquid Chromatography with UV Detection (HPLC-UV)	Separation based on polarity, detection via UV absorbance.	Primary method for separation and quantification of known and unknown impurities.[2]	Robust, reproducible, and widely available. Excellent for quantitative analysis.[6][7]	Requires chromophoric impurities. May have limited peak capacity for complex mixtures.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds based on boiling point and polarity, with mass-based detection.	Ideal for identifying and quantifying volatile impurities, such as residual solvents and certain process-related impurities.[8][9]	High sensitivity and specificity for volatile compounds. Provides structural information from mass spectra.[8]	Not suitable for non-volatile or thermally labile impurities.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Combines the separation power of HPLC with the detection capabilities of mass spectrometry.	Powerful tool for the identification of unknown impurities and degradation products.[2] Provides molecular weight and fragmentation data for structural elucidation.	High sensitivity and specificity. Can analyze a wide range of compounds.	Can be more complex to operate and maintain than HPLC-UV. Ionization efficiency can vary between compounds.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed information about the molecular structure of a compound.	Essential for the definitive structural elucidation of isolated impurities.[10][11]	Provides unambiguous structural information.	Requires relatively pure and concentrated samples. Lower sensitivity compared to MS.

Recommended Analytical Workflow for Impurity Profiling

A systematic workflow ensures the thorough characterization of impurities in 3-Cyclopropoxy-4-methyl-5-nitropyridine.

Caption: A comprehensive analytical workflow for the characterization of impurities in 3-Cyclopropoxy-4-methyl-5-nitropyridine.

Experimental Protocol: Validated HPLC-UV Method for Impurity Quantification

This protocol provides a starting point for developing a validated HPLC-UV method. Method development and validation should be performed in accordance with ICH Q2(R1) guidelines.[12]

• Chromatographic System:

  • Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a good starting point.

  • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., 0.1% phosphoric acid in water) and an organic solvent (e.g., acetonitrile or methanol).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: Determined by the UV spectrum of 3-Cyclopropoxy-4-methyl-5-nitropyridine and its impurities (e.g., 254 nm).

• Sample Preparation:

  • Accurately weigh and dissolve the sample in a suitable diluent (e.g., mobile phase).

• Method Validation:

  • Specificity: Demonstrate that the method can unequivocally assess the analyte in the presence of impurities and degradants.

  • Linearity: Establish a linear relationship between the concentration of each impurity and the detector response over a defined range.

  • Accuracy: Determine the closeness of the test results to the true value by analyzing samples with known amounts of impurities.

  • Precision: Assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of each impurity that can be reliably detected and quantified.

  • Robustness: Evaluate the method's capacity to remain unaffected by small, deliberate variations in method parameters.

Reference Standards: The Cornerstone of Accurate Analysis

The availability of well-characterized reference standards is crucial for the accurate identification and quantification of impurities. Since specific, pre-certified reference standards for all potential impurities of 3-Cyclopropoxy-4-methyl-5-nitropyridine may not be commercially available, the following approaches are recommended:

• Commercial Sourcing: Check with reputable suppliers of pharmaceutical reference standards for the availability of the API and any known related compounds.

• Custom Synthesis: Engage a specialized custom synthesis provider to prepare potential impurities that are not commercially available.[1][12] This is often necessary for novel or process-specific impurities.

• Isolation and Characterization: Isolate significant unknown impurities from enriched batches or forced degradation samples using preparative HPLC. The isolated material must then be thoroughly characterized using techniques such as NMR, MS, and FT-IR to confirm its structure.

Conclusion and Future Perspectives

The comprehensive characterization of impurities in 3-Cyclopropoxy-4-methyl-5-nitropyridine is a scientifically rigorous process that underpins the safety and quality of resulting pharmaceutical products. A combination of predictive impurity profiling based on synthetic pathways, thorough forced degradation studies, and the application of orthogonal analytical techniques is essential. While this guide provides a robust framework, it is imperative that all analytical methods are validated for their intended purpose and that reference standards are of the highest possible purity and are fully characterized. As synthetic routes evolve and regulatory expectations become more stringent, a continuous and proactive approach to impurity profiling will remain a cornerstone of successful drug development.

References

• Forced degradation and impurity profiling. (n.d.). ScienceDirect. Retrieved February 27, 2026, from [Link]

• Results of forced degradation studies. (n.d.). ResearchGate. Retrieved February 27, 2026, from [Link]

• Forced Degradation Studies. (2016, December 14). MedCrave. Retrieved February 27, 2026, from [Link]

• Development of forced degradation and stability indicating studies for drug substance and drug product. (n.d.). International Journal of Research in Pharmacology & Pharmacotherapeutics. Retrieved February 27, 2026, from [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). ScienceDirect. Retrieved February 27, 2026, from [Link]

• Pharmacopeial Reference Standards & Custom Synthesis. (n.d.). Epichem. Retrieved February 27, 2026, from [Link]

• A Fast, Generic and Systematic Approach to vHPLC Impurity Method Development. (2010, December 1). American Pharmaceutical Review. Retrieved February 27, 2026, from [Link]

• Screening of Nitrosamine Impurities in Drug Products and Drug Substances Using Agilent GC/MS/MS Instrumentation. (2023, February 24). Agilent. Retrieved February 27, 2026, from [Link]

• Multicomponent Synthesis of Unsymmetrical Derivatives of 4-Methyl-Substituted 5-Nitropyridines. (2023, February 14). MDPI. Retrieved February 27, 2026, from [Link]

• GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals. (n.d.). Shimadzu. Retrieved February 27, 2026, from [Link]

• Process for preparation of nitropyridine derivatives. (n.d.). Google Patents.

• Reliable HPLC/UV Quantification of Nitrosamine Impurities in Valsartan and Ranitidine Drug Substances. (n.d.). Waters. Retrieved February 27, 2026, from [Link]

• Synthesis of Nitroaromatic Compounds via Three-Component Ring Transformations. (n.d.). National Institutes of Health. Retrieved February 27, 2026, from [Link]

• Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. (2021, October 20). Research and Reviews. Retrieved February 27, 2026, from [Link]

• A GC-MS Database of Nitrogen-Rich Volatile Compounds. (n.d.). National Institutes of Health. Retrieved February 27, 2026, from [Link]

• Nucleophilic Functionalization of 2-R-3-Nitropyridines as a Versatile Approach to Novel Fluorescent Molecules. (2022, September 3). National Institutes of Health. Retrieved February 27, 2026, from [Link]

• A kind of synthetic method of 3,5-dimethyl-4-nitropyridine-n-oxide. (2017, January 4). Patsnap.

• Development, Quantification and Validation of a HPLC-UV Method for Analysis of N-Nitroso Aryl Piperazine Quetiapine Impurity in Quetiapine Crude to better control in Final Drug Substance. (2025, September 5). Research Journal of Pharmacy and Technology. Retrieved February 27, 2026, from [Link]

• CAS 14248-66-9 3,5-Dimethyl-4-nitropyridine 1-Oxide Impurity. (n.d.). Anant Pharmaceuticals Pvt. Ltd. Retrieved February 27, 2026, from [Link]

• Supplementary Information Synthetic routes to compounds 5 and 10-19. (n.d.). The Royal Society of Chemistry. Retrieved February 27, 2026, from [Link]

• Synthesis and characterization of some novel N-substituted derivatives of 3-(benzo[b]thiophen-2yl)-5-(4. (n.d.). ResearchGate. Retrieved February 27, 2026, from [Link]

• A Sensitive and Selective GC-MS Method for the Determination of Process Related Genotoxic Impurities in Esomeprazole Magnesium. (2010, April-June). Asian Journal of Research in Chemistry. Retrieved February 27, 2026, from [Link]

• Synthesis and Analytical Characterization of Cyclization Products of 3-Propargyloxy-5-benzyloxy-benzoic Acid Methyl Ester. (2024, April 16). AIR Unimi. Retrieved February 27, 2026, from [Link]

• 1 H NMR spectrum for compound 3 in pyridine-d 5. (n.d.). ResearchGate. Retrieved February 27, 2026, from [Link]

• Versatile High-Performance Liquid Chromatography and Ultraviolet Detection-Based Method for the Determination of Thioproline in Pharmaceutical and Cosmetic Products. (2025, July 28). MDPI. Retrieved February 27, 2026, from [Link]

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X-ray crystallography data for 3-Cyclopropoxy-4-methyl-5-nitropyridine structural confirmation

Title: Unambiguous Structural Confirmation of 3-Cyclopropoxy-4-methyl-5-nitropyridine: A Comparative Guide to Analytical Modalities

Introduction: The Challenge of Steric Crowding

In modern drug development, multi-substituted pyridines such as 3-Cyclopropoxy-4-methyl-5-nitropyridine serve as highly valuable synthetic building blocks. However, the dense functionalization at the C3, C4, and C5 positions creates a complex steric environment. Specifically, the C4-methyl group is physically wedged between a bulky C3-cyclopropoxy ether and a C5-nitro group.

This severe steric crowding forces the nitro group out of the pyridine plane, breaking ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

-conjugation and fundamentally altering the molecule's electronic landscape. For researchers, this presents a critical analytical challenge: standard spectroscopic methods often fail to capture the exact 3D spatial arrangement of these hindered substituents. This guide objectively compares Single-Crystal X-ray Diffraction (SCXRD) against alternative modalities (NMR, HRMS) to demonstrate why crystallographic data is the definitive gold standard for structural confirmation in sterically hindered aromatics.

Comparative Performance: SCXRD vs. NMR vs. HRMS

While Nuclear Magnetic Resonance (NMR) and High-Resolution Mass Spectrometry (HRMS) are indispensable for rapid screening, they possess inherent limitations when applied to conformationally ambiguous molecules.

• Why NMR Falls Short: 1D and 2D NMR (COSY, HMBC) easily confirm the scalar coupling and connectivity of the cyclopropoxy, methyl, and nitro substituents. However, NMR only provides a time-averaged conformational picture. While NOESY experiments can infer spatial proximity, they cannot precisely quantify the exact dihedral twist of the nitro group out of the pyridine plane—a critical parameter dictating the compound's reactivity[1].

• The X-Ray Advantage: SCXRD provides absolute 3D spatial coordinates. It unambiguously determines the torsion angle of the C5-nitro group relative to the pyridine ring and the exact orientation of the cyclopropyl ring, offering a static, high-resolution snapshot of the molecule's lowest-energy conformation[2]. Furthermore, understanding the exact spatial arrangement of nitro-pyridines is critical for predicting their interaction with biological targets[3].

Table 1: Comparative Metrics for Structural Confirmation of Hindered Pyridines

Analytical Modality	3D Spatial Resolution	Conformation State	Resolution of Steric Clash / Torsion	Sample Requirement	Time to Result
SCXRD (X-ray)	Absolute (< 0.01 Å)	Static (Lowest Energy)	Definitive (Exact degrees)	Single Crystal (0.1 mm)	24 - 48 Hours
NMR (1D/2D)	Relative (Connectivity)	Time-Averaged	Inferential (via NOE)	1-5 mg (Solution)	1 - 4 Hours
HRMS (LC-MS)	None (Mass only)	Gas-Phase Fragments	None	< 1 µg	< 1 Hour
IR Spectroscopy	Functional Groups	Bulk Solid/Liquid	Inferential (Peak shifts)	1-2 mg	< 1 Hour

Analytical Workflow & Logical Relationships

To successfully transition from a synthesized powder to a definitively confirmed 3D structure, researchers must follow a strict analytical pipeline. The diagram below illustrates the decision-making process when steric ambiguity is detected.

Figure 1: Analytical workflow for resolving steric ambiguity in multi-substituted pyridines.

Experimental Protocols: A Self-Validating System

To achieve publication-quality structural confirmation, the experimental execution must be flawless. Below are the step-by-step, self-validating methodologies for obtaining and analyzing the X-ray data.

Protocol A: Controlled Crystallization via Vapor Diffusion

Causality Insight: Why use vapor diffusion over slow evaporation? Multi-substituted pyridines with highly polar nitro groups and lipophilic cyclopropoxy groups tend to phase-separate into amorphous oils during rapid solvent evaporation. Vapor diffusion ensures a slow, thermodynamically controlled approach to the supersaturation curve, favoring the nucleation of a single, highly ordered crystal.

• Solvent Selection: Dissolve 5–10 mg of 3-Cyclopropoxy-4-methyl-5-nitropyridine in 0.5 mL of a high-solubility, volatile solvent (e.g., Dichloromethane) inside a 2 mL inner glass vial.

• Antisolvent Selection: Select a lower-vapor-pressure antisolvent in which the compound is insoluble (e.g., Hexane or Heptane).

• Chamber Setup: Place the open 2 mL inner vial into a larger 20 mL outer vial containing 3 mL of the antisolvent.

• Equilibration: Seal the outer vial tightly with a PTFE-lined cap and store in a vibration-free, temperature-controlled environment (20°C) for 3–7 days.

• System Validation: Inspect the inner vial under a polarized light microscope. Birefringence (alternating light and dark flashes upon rotation of the polarizer) confirms the precipitate is a true crystal and not an amorphous glass, validating readiness for X-ray mounting.

Protocol B: SCXRD Data Collection and Refinement

Causality Insight: Cryocooling the crystal to 100 K is mandatory. It minimizes atomic thermal vibrations (Debye-Waller factors), significantly improving high-angle diffraction resolution and allowing for the precise mapping of the cyclopropyl hydrogen atoms.

• Crystal Harvesting: Submerge the mother liquor in inert perfluoropolyether (Paratone-N) oil to prevent crystal degradation caused by rapid solvent loss.

• Mounting: Isolate a single, defect-free crystal (approx. 0.1 × 0.1 × 0.2 mm) using a micromount loop and transfer it to the goniometer head.

• Cryocooling: Immediately flash-cool the crystal to 100 K using an Oxford Cryosystems nitrogen stream.

• Data Acquisition: Expose the crystal to Mo-K

  radiation ( Å) using a microfocus diffractometer, collecting full-sphere data via and scans.

• Structure Solution: Solve the phase problem using intrinsic phasing (e.g., SHELXT) and refine the structural model via full-matrix least-squares on

  (SHELXL)[2].

• System Validation: The final refinement must yield an

  value < 0.05 (5%) and a Goodness-of-Fit (GoF) near 1.0. Residual electron density peaks must be < 1.0 e/ų, confirming no missing atoms or incorrect assignments.

Mechanistic Insights Derived from Crystallography

Once the X-ray data is successfully refined, it provides two critical mechanistic insights specific to 3-Cyclopropoxy-4-methyl-5-nitropyridine that alternative methods cannot supply:

• Quantification of Nitro Group Torsion: The C4-methyl group exerts severe van der Waals repulsion on the oxygen atoms of the C5-nitro group. The crystallographic data will definitively measure the dihedral angle (typically 35°–50° out of the pyridine plane for such systems), explaining any observed anomalies in the compound's UV-Vis absorption or electrophilic reactivity[1].

• Cyclopropoxy Conformation: The ethereal oxygen is

  hybridized but partakes in partial conjugation with the electron-deficient pyridine ring. The crystal packing reveals whether the bulky cyclopropyl ring points towards the C2-hydrogen or is forced into an orthogonal conformation to avoid the C4-methyl group.

References

• Puszko, A., & Wasylina, L. (1994). The Influence of Steric Effect on 1H NMR, 13C NMR, and IR Spectra of Methylated Derivatives of 4-Nitropyridine N-Oxide. Chemical Papers.
• National Center for Biotechnology Information. PubChem Compound Summary for CID 70734, 4-Nitropyridine. PubChem.
• BenchChem. Unambiguous Structure Confirmation: A Comparative Guide to X-ray Crystallography. BenchChem.

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• 3. 4-Nitropyridine | C5H4N2O2 | CID 70734 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

3-Cyclopropoxy-4-methyl-5-nitropyridine proper disposal procedures

Executive Summary: Operational Disposal Protocol

Chemical Identity: 3-Cyclopropoxy-4-methyl-5-nitropyridine Primary Hazard Class: Nitrogenous Organic Intermediate / Potential Energetic Disposal Method: High-Temperature Incineration (HTI) with NOx Scrubbing

This guide provides a definitive disposal workflow for 3-Cyclopropoxy-4-methyl-5-nitropyridine . As a Senior Application Scientist, I must emphasize that this compound possesses a "dual-threat" structural motif: a nitro group (-NO₂) attached to a pyridine ring, combined with a cyclopropyl ether linkage. This creates a specific risk profile involving thermal sensitivity and potential peroxide formation.[1]

Do not treat this simply as "general organic waste." The proximity of an oxidizer (nitro) to an electron-rich ether linkage requires strict segregation from strong acids and reducing agents to prevent uncontrolled exothermic decomposition before it reaches the incinerator.

Chemical Assessment & Hazard Profiling

Before disposal, you must validate the state of the material. This compound presents unique stability challenges that dictate the disposal path.

Feature	Structural Hazard Implication	Operational Directive
Nitro Group (-NO₂)	Energetic Potential: Nitro-substituted pyridines can decompose violently under high heat or shock.	NO ROTARY EVAPORATION TO DRYNESS. Do not heat residues above 40°C.
Cyclopropyl Ether	Peroxide Formation: Ethers can form explosive peroxides upon aging.	Test for peroxides using Quantofix® or starch-iodide paper if the container is >6 months old.
Pyridine Ring	Toxicity/Odor: High aquatic toxicity and potential hepatotoxicity.	Double-containment is mandatory to prevent leaching and odor release.

Waste Stream Decision Logic (Flowchart)

The following decision tree illustrates the critical segregation logic required to prevent cross-reactivity in your waste accumulation area.

Figure 1: Waste segregation logic ensuring peroxide safety and proper stream selection.

Step-by-Step Disposal Protocol

Phase A: Pre-Disposal Stabilization

Objective: Ensure the material is chemically stable enough for transport.

• Peroxide Validation (Liquids Only):

  • If the material is in solution (e.g., an ether or THF reaction mixture) and has been stored for >6 months, dip a peroxide test strip into the solution.

  • Result >100 ppm:STOP. Contact EHS immediately. Do not move the container.

  • Result 10-100 ppm: Add a reducing agent (Sodium Bisulfite or Ferrous Sulfate) to quench peroxides before declaring as waste.

• pH Check:

  • Ensure the waste is neutral (pH 6-8). Nitropyridines can degrade in strong alkali to form unstable diazo species. If acidic, neutralize slowly with Sodium Bicarbonate (NaHCO₃).

Phase B: Packaging & Labeling

Objective: Compliant containment for transport to the incinerator.

• Primary Container:

  • Use Amber Glass or High-Density Polyethylene (HDPE) .

  • Reasoning: Amber glass prevents UV-degradation of the nitro group. HDPE is resistant to pyridine corrosion.

• Solvent Dampening (Solids):

  • If the solid is dry and dusty, dampen slightly with a high-flashpoint solvent (e.g., mineral oil or water, if compatible) to reduce inhalation risk and static discharge potential during handling.

• Labeling:

  • Chemical Name: Write out fully: "3-Cyclopropoxy-4-methyl-5-nitropyridine."

  • Hazards: Mark as "Toxic," "Irritant," and "Organic Peroxide Potential."

  • RCRA Coding:

    • If the pure chemical is being discarded, it is likely a D001 (Ignitable) or D003 (Reactive) characteristic waste due to the nitro group.

    • If in a solvent mixture, apply F003/F005 codes as appropriate for the solvent.

Phase C: Final Disposal (Incineration)

Objective: Complete destruction of the pyridine ring and nitro group.

• Method: Rotary Kiln Incineration.

• Critical Parameter: The facility must have a secondary combustion chamber operating >1000°C with wet scrubbers .

• Scientific Rationale: Combustion of nitropyridines generates Nitrogen Oxides (NOx). Scrubbers are legally required to capture these gases to prevent acid rain formation.

• Prohibited Methods:

  • NO Drain Disposal: Pyridines are toxic to the bacteria used in municipal water treatment.

  • NO Trash Compaction: Risk of container rupture and aerosolization of toxic dust.

Emergency Contingencies (Spill Control)

In the event of a spill during the disposal process, execute the following:

• Evacuate & Ventilate: The nitro-pyridine dust is a respiratory irritant.[2] Clear the area.

• PPE Upgrade: Don a P100 Respirator or SCBA. Nitrile gloves (double-gloved) are required.

• Containment:

  • Do not use paper towels (combustible).

  • Use Vermiculite or Sand to dike and absorb the spill.

• Deactivation:

  • Clean the surface with a dilute, aqueous detergent.

  • Avoid using strong bleach (hypochlorite) immediately, as it may react aggressively with the amine/pyridine nitrogen.

Regulatory & Compliance References

To ensure your disposal plan withstands an audit, refer to these authoritative standards:

• US EPA - RCRA Hazardous Waste Identification:

  • Defines "Characteristic Wastes" (D-codes) relevant to nitro compounds (Ignitability/Reactivity).

  • Source:

• OSHA - Hazardous Waste Operations (HAZWOPER):

  • Standards for emergency response and cleanup of hazardous substances.[3][4][5][6]

  • Source:

• PubChem - Pyridine Safety Data:

  • General toxicity and handling data for the pyridine class of compounds.

  • Source:

References

• US Environmental Protection Agency (EPA). 40 CFR Part 261 -- Identification and Listing of Hazardous Waste. Electronic Code of Federal Regulations. [Link]

• Occupational Safety and Health Administration (OSHA). 1910.120 - Hazardous waste operations and emergency response. United States Department of Labor. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 1049, Pyridine. PubChem Database. [Link]

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• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Personal protective equipment for handling 3-Cyclopropoxy-4-methyl-5-nitropyridine

Executive Hazard Analysis & Compound Profile

3-Cyclopropoxy-4-methyl-5-nitropyridine is a specialized heterocyclic intermediate likely utilized in the synthesis of kinase inhibitors or high-value pharmaceutical targets. As a specific Safety Data Sheet (SDS) may not be publicly standardized for this exact motif, this guide applies the Precautionary Principle , synthesizing hazard data from structural analogs (Nitropyridines and Cyclopropyl ethers).

Structural Hazard Decomposition

• Nitropyridine Core: High potential for acute toxicity (oral/inhalation) and skin sensitization . Nitro-aromatics are often energetic; while pyridines are generally stable, the nitro group introduces thermal sensitivity.

• Cyclopropyl Ether Moiety: The strained cyclopropane ring increases chemical reactivity. Unlike standard alkyl ethers, cyclopropyl ethers are sensitive to acid-catalyzed ring opening , potentially generating reactive alkylating agents.

• Physical State (Inferred): Likely a crystalline solid or viscous oil. Assume combustible dust hazard if solid.

Property	Inferred Specification	Operational Implication
Reactivity	Acid-sensitive; Reducer-sensitive	DO NOT store with strong acids or reducing agents (e.g., LiAlH4, H2/Pd).
Stability	Thermally sensitive (Nitro group)	Store at 2-8°C ; Avoid temperatures >50°C during drying.
Toxicity	Class 6.1 (Inferred)	Treat as Potent Novel Compound (PNC) .
Solubility	DMSO, Methanol, DCM	Use compatible solvent-resistant PPE.

Personal Protective Equipment (PPE) Matrix

This protocol mandates a Biosafety Level 2 (BSL-2) equivalent chemical handling standard due to the unknown long-term toxicology of the cyclopropoxy-nitro combination.

PPE Selection Table

Protection Zone	Required Equipment	Technical Specification & Rationale
Ocular	Chemical Splash Goggles	ANSI Z87.1 compliant. Reason: Nitropyridines are severe eye irritants (Cat 1/2A).[1] Safety glasses are insufficient for powders/oils.
Dermal (Hands)	Double Gloving Strategy	Inner: Nitrile (4 mil). Outer: Long-cuff Nitrile (8 mil) or Neoprene. Reason: Nitro-aromatics permeate thin nitrile rapidly. Change outer gloves every 30 mins.
Respiratory	Engineering Control (Primary)	Handle exclusively in a certified Fume Hood (Face velocity: 80-100 fpm).
Respiratory	Respirator (Secondary)	If hood work is impossible (e.g., balance weighing), use P100/OV half-mask.
Body	Tyvek® Lab Coat	Disposable, impervious lab coat with elastic cuffs. Cotton coats absorb nitro-compounds, creating secondary exposure risks.

Operational Workflow: Handling & Synthesis

A. Receiving & Storage[3][4][5][6]

• Inspection: Upon receipt, inspect the septum/seal under a fume hood. Do not open if crystals have formed on the outside of the cap (potential sublimation or leakage).

• Storage Environment:

  • Temperature: Refrigerate at 2-8°C.

  • Atmosphere: Store under Argon or Nitrogen. The cyclopropyl ether linkage is oxidatively liable over long periods.

  • Segregation: Store away from strong acids (HCl, H2SO4) which can open the cyclopropyl ring, and reducing metals (Zn, Fe) which react with the nitro group.

B. Experimental Protocol (Weighing & Solubilization)

• Static Control: Use an anti-static gun before weighing. Nitro-compounds in powder form can be electrostatically charged and dispersive.

• Solubilization: Dissolve in DMSO or DCM inside the vial if possible, to transfer as a liquid rather than a powder.

C. Reaction Safety (The "Red Line" Limits)

• Thermal Limit: Do not heat reaction mixtures containing this compound above 80°C without Differential Scanning Calorimetry (DSC) data, due to the nitro group's decomposition potential.

• Quenching: When quenching reactions involving this intermediate, neutralize slowly. Rapid pH changes can trigger the cyclopropyl ring opening, releasing heat.

Visualized Workflow: Safe Handling Lifecycle

The following diagram outlines the "Cradle-to-Grave" handling process for 3-Cyclopropoxy-4-methyl-5-nitropyridine, emphasizing decision nodes for spills and waste.

Figure 1: Operational lifecycle for handling nitropyridine intermediates, prioritizing containment and thermal control.

Waste Disposal & Decontamination[10][11]

Strict Adherence Required: Nitropyridines are often environmentally persistent and toxic to aquatic life.

• Solid Waste:

  • Collect all contaminated gloves, weighing boats, and paper towels in a yellow biohazard/chemical burn bag .

  • Label as: "Toxic Solid Organic - Nitropyridine Derivative".

• Liquid Waste:

  • Segregate into "Halogenated Organic" (if DCM used) or "Non-Halogenated" (if DMSO/Methanol used).

  • Do NOT mix with acidic waste streams (risk of exotherm from cyclopropyl ring opening).

• Decontamination:

  • Wipe surfaces with 10% Sodium Thiosulfate (to reduce potential nitro residues) followed by ethanol. Avoid bleach (hypochlorite), as it can form toxic chloramines with pyridine nitrogens.

Emergency Response Plan

Scenario	Immediate Action	Medical/Follow-up
Skin Contact	Drench with water for 15 mins.[2][3][4] Do not scrub (increases absorption).	Seek medical attention.[5][2][6][3][7] Monitor for methemoglobinemia (blue lips/fingernails) typical of nitro-compound absorption.
Eye Contact	Flush with saline/water for 15 mins, holding eyelids open.	Consult ophthalmologist immediately.
Inhalation	Move to fresh air.[5][2][6][3][7] If breathing is difficult, administer oxygen.	Observation for 24h (delayed pulmonary edema risk).
Spill (>1g)	Evacuate lab. Allow aerosols to settle (30 mins). Don SCBA or N95 before entering.	Contact EHS officer. Use vermiculite to absorb.[1][8]

References

• Fisher Scientific. (2025). Safety Data Sheet: 2-Chloro-5-nitropyridine. Retrieved from

• Santa Cruz Biotechnology. (2025). Cyclopentyl methyl ether Safety Data Sheet. Retrieved from

• Sigma-Aldrich. (2025).[9] 3-Methyl-5-nitropyridine Safety Data Sheet. Retrieved from

• National Center for Biotechnology Information. (2025). Pyridine Toxicity Profile. PubChem Compound Database. Retrieved from

• BenchChem. (2025). Handling of Nitropyridine N-oxides. Retrieved from

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